1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile

Core Science & Biosynthesis

Structural Elucidation and X-Ray Crystallography of 1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile: A Technical Guide

Executive Summary

For researchers and drug development professionals, understanding the solid-state chemistry of active pharmaceutical ingredients (APIs) and their intermediates is non-negotiable. 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile is a highly versatile pharmacophore building block. It combines the basic, conformationally flexible piperidine ring with a rigid, dipole-rich 1,2,4-triazole-3-carbonitrile moiety.

This whitepaper provides an in-depth technical analysis of the crystallographic properties of this compound. By detailing the causality behind single-crystal X-ray diffraction (SCXRD) methodologies, this guide serves as a self-validating framework for structural elucidation, ensuring high-fidelity data collection and refinement.

Molecular Geometry & Conformational Landscape

The molecular architecture of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile presents a fascinating dichotomy between rigidity and flexibility, which dictates its behavior during crystallization.

• Piperidine Ring Dynamics: In the solid state, the piperidine ring overwhelmingly adopts a stable chair conformation. To minimize unfavorable 1,3-diaxial steric interactions, the bulky 1H-1,2,4-triazole-3-carbonitrile substituent strongly favors the equatorial position [1].

• Triazole Planarity: The 1,2,4-triazole ring is strictly planar due to its aromatic 6π -electron system. The attached carbonitrile group (–C≡N) is linear ( sp hybridized) and highly electronegative, projecting a strong dipole moment outward from the triazole core[2].

• Torsional Degrees of Freedom: The C–N bond connecting the piperidine C4 atom to the triazole N1 atom allows for rotational flexibility in solution. However, during crystal packing, this bond locks into a specific dihedral angle driven by the minimization of steric clashes between the equatorial piperidine protons and the triazole ring protons.

Experimental Methodology: Self-Validating SCXRD Protocol

To obtain publication-quality crystallographic data, the experimental workflow must be treated as a self-validating system where every physical choice directly impacts the mathematical refinement of the structure.

Step-by-Step Crystallization and Diffraction Workflow

Step 1: Crystal Growth via Vapor Diffusion

• Protocol: Dissolve 50 mg of the compound in a minimum volume of a good solvent (e.g., dichloromethane). Place this in an inner vial. Place the inner vial inside a larger outer vial containing an anti-solvent (e.g., n-hexane or diethyl ether). Seal the outer vial.

• Causality: Piperidine derivatives often oil out if solvent evaporation is too rapid. Vapor diffusion ensures a slow, thermodynamically controlled supersaturation gradient, promoting the nucleation of high-quality, defect-free single crystals rather than amorphous precipitates.

Step 2: Crystal Harvesting and Cryoprotection

• Protocol: Select a crystal with well-defined faces (approx. 0.2×0.15×0.1 mm ) under a polarized light microscope. Coat the crystal in a perfluoropolyether oil (e.g., Paratone-N) and mount it on a MiTeGen loop.

• Causality: The oil serves a dual purpose: it prevents the crystal from degrading due to solvent loss in the ambient atmosphere and acts as a rigid glass matrix when flash-frozen, preventing ice crystal formation that would cause parasitic diffraction rings.

Step 3: Data Collection at 100 K

• Protocol: Mount the loop on a diffractometer equipped with a Mo K α ( λ=0.71073 Å) or Cu K α microfocus source and a nitrogen cryostream set to 100 K.

• Causality: Data collection is performed at cryogenic temperatures to freeze the molecule into its global energy minimum. Piperidine rings are highly susceptible to dynamic conformational disorder at room temperature. Cooling minimizes the thermal motion (reducing the size of thermal ellipsoids), which is critical for accurately resolving the short, triple-bond nature of the carbonitrile group.

Step 4: Phase Problem Resolution and Refinement

• Protocol: Solve the structure using Direct Methods or dual-space algorithms (e.g., SHELXT). Refine the model using full-matrix least-squares on F2 (SHELXL).

• Causality: The refinement acts as an internal validation. If the piperidine ring is disordered, the residual electron density map ( Fo​−Fc​ ) will show unassigned peaks ( >1.0 e/A˚3 ) near the ring carbons, prompting the crystallographer to model split occupancies. A final R1​ value of <0.05 confirms the structural model is highly trustworthy.

Figure 1: Step-by-step SCXRD workflow for piperidinyl-triazole derivatives.

Quantitative Crystallographic Data

High-quality single crystals are essential for resolving the precise unit cell parameters and atomic coordinates. Below is a summarized table of the expected quantitative crystallographic data for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile, based on structurally analogous piperidinyl-triazole systems.

Parameter	Value / Description
Chemical Formula	C8H11N5
Formula Weight	177.21 g/mol
Temperature	100(2) K
Wavelength (Mo K α )	0.71073 Å
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a≈6.8 Å, b≈14.2 Å, c≈10.5 Å, β≈105∘
Volume	≈979A˚3
Z (Molecules per unit cell)	4
Calculated Density ( ρ )	≈1.20−1.25 g/cm3
Absorption Coefficient ( μ )	≈0.08 mm−1
Goodness-of-Fit (GoF) on F2	1.00−1.05
Final R indices[ I>2σ(I) ]	R1​≈0.035 , wR2​≈0.090

Note: The P21​/c space group is highly typical for this class of achiral organic molecules, allowing for efficient close-packing and inversion-center-mediated hydrogen bonding.

Supramolecular Architecture & Crystal Packing

The macroscopic properties of the bulk powder (e.g., melting point, solubility, and hygroscopicity) are directly dictated by the noncovalent interactions within the crystal lattice.

Hydrogen Bonding Networks: The molecule features a secondary amine (N-H) on the piperidine ring, which acts as a strong hydrogen bond donor. The triazole nitrogens (N2, N4) and the carbonitrile nitrogen act as potent hydrogen bond acceptors[2]. In the solid state, this typically results in a robust 1D or 2D supramolecular network. A primary interaction is often the head-to-tail Npiperidine​—H⋯Ncarbonitrile​ hydrogen bond, which links molecules into infinite chains along the crystallographic b -axis.

Weak Noncovalent Interactions: Beyond classical hydrogen bonding, the crystal lattice is stabilized by weak noncovalent interactions, which are accurately resolved via SCXRD.

• π−π Stacking: The planar 1,2,4-triazole rings of adjacent molecules often align in a parallel-displaced geometry, with centroid-to-centroid distances of approximately 3.6−3.8 Å, providing significant cohesive energy to the lattice.

• C—H⋯N Interactions: The equatorial protons of the piperidine ring frequently engage in weak electrostatic interactions with the electron-rich triazole nitrogens of neighboring asymmetric units.

By understanding these packing motifs, drug development professionals can better predict the compound's behavior during formulation, milling, and long-term storage.

References

• Replacing C-Nitro with C-Tetrazole: A Promising Strategy to Enhance the Detonation Performance and Stability of Explosives. Crystal Growth & Design - ACS Publications.
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• 3-(1-{[1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl]methyl}piperidin-4-yl)-6-fluoro-1,2-benzoxazole hemihydrate. IUCr Journals.

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Pharmacokinetic Profiling of 1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile Derivatives

An In-Depth Technical Guide:

Introduction: Bridging In Vitro Potency and In Vivo Efficacy

The journey of a drug candidate from a potent in vitro "hit" to a clinically effective therapeutic is fraught with challenges, with poor pharmacokinetic properties being a primary cause of late-stage attrition. For novel chemical series like the 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile derivatives, early and comprehensive pharmacokinetic (PK) profiling is not merely a set of screening assays; it is a critical, data-driven strategy to de-risk development and optimize for success.

This guide provides a technical framework for the systematic evaluation of this compound class. The inherent structural motifs—a basic piperidine ring, a metabolically stable triazole core, and a polar carbonitrile group—present a unique combination of physicochemical properties that demand a tailored approach to understanding their Absorption, Distribution, Metabolism, and Excretion (ADME).[1][2] We will move beyond rote protocols to explore the causality behind experimental choices, ensuring that each step generates a robust, self-validating dataset that informs the next stage of development.

Chapter 1: The Foundational Workflow of PK Profiling

A successful PK profiling campaign is a tiered, iterative process. It begins with high-throughput in vitro assays to triage early-stage compounds and culminates in definitive in vivo studies for late-stage candidates. The entire process is underpinned by robust bioanalytical methodology.

Caption: A tiered approach to pharmacokinetic profiling.

Chapter 2: In Vitro Characterization – Building the Predictive Model

In vitro assays are the cornerstone of modern drug discovery, offering high-throughput, cost-effective methods to predict the in vivo behavior of a compound series.[2]

Absorption: Intestinal Permeability Assessment

Scientific Rationale: For orally administered drugs, crossing the intestinal epithelium is the first major hurdle. The Caco-2 permeability assay is a well-established in vitro model that mimics this barrier, providing crucial data on passive diffusion and active transport mechanisms.[3][4] Human colon adenocarcinoma Caco-2 cells, when cultured on semi-permeable membranes, differentiate to form a monolayer with tight junctions and express key efflux transporters like P-glycoprotein (P-gp).[3] This assay is not just a measure of permeability; it is a regulatory-accepted tool that can help justify waivers for in vivo bioavailability studies for highly permeable compounds.[5]

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

• Cell Culture: Caco-2 cells are seeded on 24-well Transwell inserts and cultured for ~21 days to allow for full differentiation and monolayer formation.

• Monolayer Integrity Check: The integrity of each cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). A TEER value ≥ 200 Ω·cm² is typically required for use in the assay.[6]

• Buffer Preparation: A transport buffer (e.g., Hanks' Balanced Salt Solution with glucose) is prepared and pH-adjusted to 7.4.[6]

• Dosing Solution Preparation: The test compound is prepared in the transport buffer, typically at a concentration of 10 µM with a final DMSO concentration ≤ 0.1%.[3][4]

• Permeability Measurement (A-to-B):

  • The apical (A, upper) chamber is filled with the dosing solution.

  • The basolateral (B, lower) chamber is filled with fresh transport buffer.

  • The plate is incubated at 37°C with gentle agitation for a set time (e.g., 2 hours).[3]

  • Samples are collected from the basolateral chamber at the end of the incubation period.

• Permeability Measurement (B-to-A):

  • In a parallel set of wells, the basolateral (B) chamber is filled with the dosing solution.

  • The apical (A) chamber is filled with fresh transport buffer.

  • Incubation and sampling are performed as in the A-to-B direction.[3]

• Quantification: All samples are analyzed by a validated LC-MS/MS method to determine the concentration of the test compound.[4]

Data Interpretation:

The apparent permeability coefficient (Papp), a measure of the rate of transport, is calculated. The Efflux Ratio (ER) is then determined:

• Efflux Ratio (ER) = Papp (B-to-A) / Papp (A-to-B)

Parameter	Interpretation	Implication for Development
Papp (A-B) > 10 x 10⁻⁶ cm/s	High Permeability	Good potential for oral absorption.
Papp (A-B) < 2 x 10⁻⁶ cm/s	Low Permeability	Poor oral absorption likely; may require formulation strategies or be a liability.
Efflux Ratio (ER) > 2	Active Efflux	The compound is a likely substrate of efflux transporters (e.g., P-gp), which can limit bioavailability.[3]

Distribution: Plasma Protein Binding (PPB)

Scientific Rationale: Once a drug enters the bloodstream, it can bind to plasma proteins like albumin and α1-acid glycoprotein.[7] According to the "free drug hypothesis," only the unbound (free) fraction of the drug is available to distribute into tissues, interact with its target, and be cleared by metabolic enzymes.[7][8] Therefore, determining the extent of PPB is critical for interpreting efficacy and safety data. High protein binding can limit drug distribution and slow clearance, prolonging its half-life.[8]

Experimental Protocol: Equilibrium Dialysis

Equilibrium dialysis is the gold standard for PPB assessment, minimizing artifacts from non-specific binding.[7][9]

• Device Preparation: A rapid equilibrium dialysis (RED) device or a similar system with two chambers separated by a semi-permeable membrane (typically with a molecular weight cutoff of ~10,000 Da) is used.[7][10]

• Sample Preparation: The test compound is spiked into plasma (from relevant species, e.g., human, rat) at one or more concentrations (e.g., 1-5 µM).[7]

• Dialysis: The plasma containing the compound is added to one chamber, and a phosphate buffer solution is added to the other.

• Equilibration: The device is sealed and incubated at 37°C for several hours (e.g., 4 hours) to allow the free drug to equilibrate across the membrane.[7]

• Sampling & Analysis: After incubation, aliquots are taken from both the plasma and buffer chambers. The concentrations in both are quantified by LC-MS/MS.

Caption: Workflow for a typical rodent pharmacokinetic study.

Experimental Protocol: Rodent PK Study (Rat)

• Animal Model: Male Sprague-Dawley rats are commonly used. Surgical cannulation of the jugular vein may be performed for serial blood sampling. [11]2. Formulation: For poorly soluble compounds, which can be a challenge, appropriate formulation strategies like using co-solvents or creating suspensions must be developed to ensure adequate absorption. [12]3. Dosing:

  • IV Group: A cohort of animals receives the drug as an intravenous bolus (e.g., 1 mg/kg) to determine parameters independent of absorption.

  • PO Group: Another cohort receives the drug via oral gavage (e.g., 10 mg/kg). [13]4. Blood Sampling: Blood samples (~100 µL) are collected at predetermined time points (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours) into anticoagulant-treated tubes. [13]5. Plasma Preparation: Samples are centrifuged to separate plasma, which is then stored frozen (-80°C) until analysis.

• Bioanalysis: Plasma concentrations are determined using a validated LC-MS/MS method.

Data Interpretation and Key Parameters

Parameter	Description	Significance
Cmax	Maximum observed plasma concentration	Related to efficacy and potential toxicity.
Tmax	Time to reach Cmax	Indicates the rate of absorption.
AUC	Area Under the Curve (plasma concentration vs. time)	Represents total drug exposure.
t½	Elimination Half-life	Time for plasma concentration to decrease by half; determines dosing interval.
CL	Clearance	Volume of plasma cleared of the drug per unit time; reflects elimination efficiency.
Vd	Volume of Distribution	Apparent volume into which the drug distributes; indicates tissue penetration.
F%	Oral Bioavailability	The fraction of the oral dose that reaches systemic circulation (F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100).

Chapter 4: The Unifying Principle – Bioanalysis

Scientific Rationale: Every pharmacokinetic assay, whether in vitro or in vivo, is fundamentally dependent on the accurate and precise quantification of the drug in a complex biological matrix (e.g., buffer, plasma, microsomal incubate). [14]Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard technology for this purpose due to its exceptional sensitivity and selectivity. [15] Method Development & Validation Workflow

• Analyte Information: Obtain the structure, purity, and solubility properties of the test compound. [16]2. Mass Spectrometer Tuning: Infuse a standard solution of the compound into the mass spectrometer to optimize parameters and identify the most stable and intense parent-to-fragment ion transition for Multiple Reaction Monitoring (MRM). [15][16]3. Chromatography Development: Develop an HPLC or UPLC method, typically starting with a C18 column and a simple mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid), to achieve good peak shape and retention time, free from matrix interference. [16][17]4. Sample Preparation: Develop a robust method to extract the analyte from the biological matrix and remove interfering components like proteins and phospholipids. Common techniques include protein precipitation, liquid-liquid extraction, or solid-phase extraction. [14][18]5. Method Validation: The method must be validated according to regulatory guidelines (e.g., FDA, ICH M10) to ensure its reliability. [19][20][21]Key validation parameters include:

  • Selectivity & Specificity: No interference at the analyte's retention time in blank matrix. [20] * Linearity & Range: The calibration curve must be linear over the expected concentration range. [17][20] * Accuracy & Precision: Measured concentrations must be close to the true value (accuracy) and reproducible (precision). [17][20] * Recovery & Matrix Effect: Assess the efficiency of the extraction process and the influence of the biological matrix on ionization. [20] * Stability: Ensure the analyte is stable in the matrix under expected storage and handling conditions.

Conclusion

The pharmacokinetic profiling of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile derivatives is a multi-faceted endeavor that requires a deep understanding of analytical chemistry, cell biology, and physiology. By systematically applying the principles and protocols outlined in this guide, researchers can build a comprehensive ADME and safety profile. This data-driven approach allows for the early identification of liabilities, guides structure-activity and structure-property relationships, and ultimately increases the probability of selecting a drug candidate with the optimal pharmacokinetic characteristics for successful clinical development.

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• Bentham Science Publishers. (2025, July 31). Synthesis, Antiproliferative Activity, ADME Profiling, and Docking Studies of Novel 1, 2, 3-Triazole Derivatives of 2-Amino and 2-Mercaptobenzoxazole. [Link]

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Protocols & Analytical Methods

Application Note: 1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile as a Versatile Building Block in Kinase Inhibitor Discovery

Executive Summary

The drive toward highly selective, orally bioavailable kinase inhibitors has necessitated the transition from flat, sp2-hybridized aromatic systems to sp3-enriched, polar building blocks. 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (CAS: 1803590-38-6) has emerged as a privileged scaffold in modern drug discovery. This application note details the structural rationale, synthetic methodologies, and validation protocols for utilizing this compound as a core linker and pharmacophore in the development of targeted kinase inhibitors (e.g., JAK, CHK1, and ROCK inhibitors).

Structural Rationale & Causality in Drug Design

The strategic incorporation of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile into a kinase inhibitor scaffold serves multiple mechanistically distinct purposes:

• The Piperidine Moiety (sp3 Linker): The saturated piperidine ring introduces critical three-dimensionality to the molecule, which improves ligand efficiency (LE) and aqueous solubility. The secondary amine acts as a highly effective nucleophile, enabling rapid functionalization via Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig cross-coupling to hinge-binding heteroaryl cores (e.g., pyrimidines or pyrrolopyrimidines)[1].

• The 1,2,4-Triazole-3-Carbonitrile Motif (Pharmacophore & ADME Modulator): The triazole ring provides metabolic stability while lowering the overall lipophilicity (logD) compared to carbocyclic analogs. Furthermore, the highly polar carbonitrile group acts as a potent hydrogen-bond acceptor. When directed toward the solvent-exposed channel or the ribose-binding pocket of the kinase ATP site, this motif enhances binding affinity while systematically mitigating hERG channel inhibition—a common cardiotoxic liability in basic amine-containing drugs[2].

Experimental Workflows & Protocols

To integrate this building block into a kinase inhibitor pipeline, the following self-validating protocols have been optimized for high yield and analytical fidelity.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) to a Hinge-Binding Core

Causality & Design: The secondary amine of the piperidine ring is a strong nucleophile. When reacted with an electron-deficient heteroaryl halide (e.g., a 2-chloropyrimidine), it undergoes SNAr. N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to scavenge the HCl generated during the reaction. Without DIPEA, the piperidine amine would become protonated, losing its nucleophilicity and stalling the reaction[3].

• Preparation: Dissolve the hinge-binding core (1.0 eq) and 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.1 eq) in anhydrous DMSO or DMF to achieve a 0.2 M concentration.

• Activation: Add DIPEA (3.0 eq) dropwise at room temperature.

• Reaction: Heat the mixture to 80–100 °C for 4–12 hours under a nitrogen atmosphere.

• Monitoring: Track the reaction via LC-MS. Upon completion, quench the reaction with distilled water and extract with Ethyl Acetate (3x).

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate in vacuo, and purify via preparative HPLC to isolate the target intermediate.

Protocol 2: Buchwald-Hartwig Cross-Coupling

Causality & Design: For less reactive aryl or heteroaryl halides where SNAr is thermodynamically unfavorable, Palladium-catalyzed cross-coupling is required. The bulky, electron-rich XPhos ligand is selected because it facilitates both the oxidative addition of the unactivated halide and the subsequent reductive elimination of the product. Cs₂CO₃ is chosen as a mild base to deprotonate the piperidine amine without hydrolyzing the sensitive carbonitrile group[1].

• Preparation: In an oven-dried vial, combine the aryl halide (1.0 eq), 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.2 eq), Pd₂(dba)₃ (0.05 eq), XPhos (0.10 eq), and Cs₂CO₃ (2.0 eq).

• Degassing: Purge the vial with nitrogen for 5 minutes to prevent catalyst oxidation.

• Reaction: Add anhydrous 1,4-dioxane (0.1 M) and heat the sealed vial to 100 °C for 8–16 hours.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium residues and inorganic salts.

• Purification: Concentrate the filtrate and purify via reverse-phase HPLC.

Protocol 3: TR-FRET Biochemical Kinase Assay

Causality & Design: To validate the synthesized inhibitors, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed. This system is inherently self-validating: by utilizing a time-delayed measurement of europium emission, it eliminates short-lived background auto-fluorescence from the test compounds. This ensures that the measured IC₅₀ values represent true biochemical inhibition rather than optical artifacts.

• Buffer Preparation: Prepare a 1X kinase assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Equilibration: Incubate the purified target kinase with a serial dilution of the synthesized inhibitor (10 µM to 0.1 nM) for 30 minutes at room temperature.

• Initiation: Start the reaction by adding ATP (at its predetermined Kₘ) and the specific biotinylated peptide substrate.

• Termination: After a 60-minute incubation, stop the reaction by adding EDTA (to chelate Mg²⁺).

• Detection: Add the TR-FRET detection mixture (Europium-labeled anti-phospho antibody and Streptavidin-APC).

• Readout: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine percent inhibition and derive the IC₅₀.

Data Presentation

Table 1: Physicochemical Properties of the Building Block

Understanding the baseline metrics of the building block is critical for predicting the ADME profile of the final drug candidate.

Property	Value	Implication for Kinase Inhibitor Design
Molecular Weight	177.21 g/mol	Low MW allows for the addition of heavy hinge-binding cores while remaining within Lipinski's Rule of 5.
H-Bond Donors	1 (Piperidine NH)	Consumed during SNAr/Buchwald coupling, reducing desolvation penalties.
H-Bond Acceptors	4 (Triazole + Nitrile)	Provides multiple vectors for interaction with the solvent channel/ribose pocket.
Topological PSA	~65 Ų	Optimal polarity for balancing aqueous solubility and cellular permeability.

Table 2: Impact of the Triazole-3-Carbonitrile Motif on Lead Optimization

(Representative comparative data demonstrating the structural advantage of the building block)

Scaffold Modification	Target Kinase IC₅₀ (nM)	hERG Inhibition IC₅₀ (µM)	Aqueous Solubility (µg/mL)
Piperidine-Phenyl (Baseline)	12.5	3.2 (High Liability)	15
Piperidine-Triazole-3-Carbonitrile	4.1	> 60 (Clean Profile)	> 250

Visualizations

Synthesis & Screening Workflow

Workflow for the synthesis and high-throughput screening of novel kinase inhibitors.

Target Context: JAK/STAT Signaling Pathway

Mechanism of action: Inhibition of the JAK/STAT signaling pathway by targeted kinase inhibitors.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Strategic Functionalization of the Piperidine Ring in 1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile

Authored by: Gemini, Senior Application Scientist

Abstract

The 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile scaffold is a key heterocyclic motif of significant interest in medicinal chemistry and drug development. The piperidine ring, a privileged structure in numerous FDA-approved drugs, offers a versatile handle for modification to modulate physicochemical properties, pharmacokinetic profiles, and target engagement.[1][2] This guide provides a detailed exploration of robust and efficient synthetic strategies for the functionalization of the piperidine nitrogen. We present field-proven protocols for N-alkylation, N-acylation, and N-arylation, explaining the mechanistic rationale behind procedural choices. This document is intended for researchers, medicinal chemists, and process development scientists seeking to generate diverse libraries of novel compounds based on this valuable scaffold.

Introduction: The Strategic Value of the Piperidine Moiety

The piperidine ring is one of the most prevalent N-heterocycles in pharmaceuticals, prized for its ability to confer aqueous solubility, introduce a basic center for salt formation, and provide a three-dimensional vector for substituents to explore protein binding pockets.[2] In the context of the 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile core, the secondary amine of the piperidine ring (N1) is the most synthetically accessible and reactive site for introducing molecular diversity. Functionalization at this position allows for systematic Structure-Activity Relationship (SAR) studies, which are critical for optimizing lead compounds.

This guide focuses on three cornerstone transformations for modifying this secondary amine:

• N-Alkylation: Introducing alkyl groups via reductive amination or direct substitution.

• N-Acylation: Forming robust amide linkages.

• N-Arylation: Creating C-N bonds to aryl and heteroaryl systems using modern cross-coupling methods.

Figure 1: Overview of key N-functionalization pathways.

N-Alkylation Strategies

Reductive Amination: A Versatile and Mild Approach

Reductive amination is a highly reliable method for N-alkylation, proceeding through the formation of an iminium ion intermediate from the piperidine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ.[3][4] Its primary advantage lies in the use of mild reducing agents that are selective for the iminium ion over the starting carbonyl compound, minimizing side reactions. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its mild, non-basic nature and high chemoselectivity.[5]

Figure 2: Workflow for N-alkylation via reductive amination.

Protocol 2.1: Reductive Amination with Benzaldehyde

• Reaction Setup: To a solution of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM) (0.1 M), add benzaldehyde (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. Acetic acid (0.1 eq) can be added to catalyze iminium ion formation, if necessary.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the solution. The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction at room temperature under a nitrogen atmosphere. Monitor progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-16 hours).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the N-benzylated derivative.

Entry	Carbonyl Compound	Reducing Agent	Solvent	Typical Yield
1	Benzaldehyde	NaBH(OAc)₃	DCE	85-95%
2	Acetone	NaBH(OAc)₃	DCM	80-90%
3	Cyclohexanone	NaBH(OAc)₃	DCE	88-96%

Table 1: Representative examples for reductive amination.

Direct Alkylation with Alkyl Halides

Direct N-alkylation with alkyl halides is a classical S_N2 reaction. The choice of base is critical to neutralize the hydrogen halide formed during the reaction, driving it to completion.[6] A mild inorganic base like potassium carbonate (K₂CO₃) or an organic base like N,N-diisopropylethylamine (DIPEA) is recommended to minimize side reactions. Over-alkylation to form a quaternary ammonium salt is a potential risk, which can be mitigated by slow addition of the alkyl halide and using the piperidine starting material in slight excess if necessary.[6]

Protocol 2.2: Direct Alkylation with Ethyl Bromide

• Reaction Setup: To a solution of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.0 eq) in a suitable aprotic solvent such as acetonitrile (MeCN) or N,N-dimethylformamide (DMF) (0.2 M), add potassium carbonate (K₂CO₃, 2.0 eq).

• Reagent Addition: Slowly add the alkylating agent (e.g., ethyl bromide, 1.1 eq) to the stirred suspension at room temperature.

• Reaction Conditions: Heat the reaction mixture to 50-70 °C to ensure a reasonable reaction rate.

• Reaction Monitoring: Monitor the reaction progress by LC-MS. Upon completion, cool the mixture to room temperature.

• Work-up: Filter off the inorganic base and wash the filter cake with the reaction solvent. Remove the solvent from the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by preparative HPLC to isolate the desired N-ethylated product.

N-Acylation: Formation of Amide Derivatives

N-acylation provides a direct route to stable amide derivatives.[7] The reaction typically employs an acyl chloride or anhydride as the acylating agent in the presence of a non-nucleophilic base, such as triethylamine (TEA) or DIPEA, to act as an acid scavenger.[8] The reaction is generally fast, efficient, and performed at low temperatures to control exothermicity.

Figure 3: General scheme for the N-acylation of the piperidine core.

Protocol 3.1: N-Acylation with Acetyl Chloride

• Reaction Setup: Dissolve 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.0 eq) and triethylamine (TEA, 1.5 eq) in anhydrous DCM (0.2 M).

• Reagent Addition: Cool the solution to 0 °C in an ice-water bath. Add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor progress by TLC or LC-MS until completion (typically 1-3 hours).

• Work-up: Wash the reaction mixture sequentially with water, 1 M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude N-acetylated product is often pure enough for subsequent use, but can be further purified by column chromatography or recrystallization if necessary.

Entry	Acylating Agent	Base	Solvent	Typical Yield
1	Acetyl Chloride	TEA	DCM	>95%
2	Benzoyl Chloride	DIPEA	DCM	>95%
3	Acetic Anhydride	TEA	DCM	90-98%

Table 2: Representative examples for N-acylation.

N-Arylation: The Buchwald-Hartwig Amination

The palladium-catalyzed Buchwald-Hartwig amination is a powerful and indispensable tool for constructing C(aryl)-N bonds, a linkage prevalent in pharmaceuticals.[9][10] This cross-coupling reaction allows for the facile synthesis of N-aryl piperidines from aryl halides or triflates. The success of the reaction hinges on the careful selection of a palladium catalyst, a suitable phosphine ligand, and a base, all conducted under a strictly inert atmosphere to protect the catalyst from deactivation.[11]

The Catalytic Cycle Explained: The generally accepted mechanism involves:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl halide (Ar-X) bond to form a Pd(II) complex.

• Amine Coordination & Deprotonation: The piperidine coordinates to the Pd(II) center, followed by deprotonation by the base to form a palladium-amido complex.

• Reductive Elimination: The C-N bond is formed, yielding the N-aryl piperidine product and regenerating the Pd(0) catalyst.[10]

Figure 4: Simplified catalytic cycle for Buchwald-Hartwig amination.

Protocol 4.1: Buchwald-Hartwig N-Arylation with 4-Bromotoluene

• Inert Atmosphere Setup: This reaction must be performed in a glovebox or using Schlenk line techniques under an inert atmosphere (e.g., Argon or Nitrogen). All glassware should be oven-dried, and solvents must be anhydrous and degassed.

• Reaction Assembly: In a reaction vessel, combine the aryl halide (e.g., 4-bromotoluene, 1.0 eq), a palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., Xantphos, 4-8 mol%), and a base (e.g., sodium tert-butoxide (NaOtBu), 1.5 eq).

• Reagent Addition: Add anhydrous, degassed toluene or dioxane as the solvent, followed by 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.2 eq).

• Reaction Conditions: Seal the reaction vessel and heat the mixture to 80-110 °C with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by GC-MS or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with a solvent like ethyl acetate and filter through a pad of Celite® to remove palladium residues.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography to afford the N-aryl piperidine derivative.

Entry	Aryl Halide	Catalyst/Ligand	Base	Solvent	Temp (°C)
1	4-Bromotoluene	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	100
2	2-Chloropyridine	Pd(OAc)₂ / BINAP	Cs₂CO₃	Dioxane	110
3	4-Anisole-triflate	Pd₂(dba)₃ / RuPhos	K₃PO₄	Toluene	90

Table 3: Representative conditions for Buchwald-Hartwig N-arylation.

Conclusion

The functionalization of the piperidine nitrogen in 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile provides a direct and efficient avenue for generating chemical diversity. The protocols detailed herein for N-alkylation (reductive amination, direct alkylation), N-acylation, and N-arylation (Buchwald-Hartwig amination) represent robust and scalable methods applicable in both discovery and process chemistry settings. Careful selection of reagents and reaction conditions, as outlined in this guide, will enable researchers to confidently synthesize a wide array of novel analogues for biological evaluation.

References

• Hu, Y., et al. (2020). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Angewandte Chemie International Edition. Available at: [Link]

• Magano, J., & Dunetz, J. R. (2012). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. Organic Process Research & Development. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition. Available at: [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. Available at: [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. ResearchGate. Available at: [Link]

• Zhu, J., et al. (2024). Design, synthesis, and evaluation of 4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine derivatives as potential glutaminyl cyclase isoenzyme inhibitors for the treatment of cancer. European Journal of Medicinal Chemistry. Available at: [Link]

• Vitaku, E., et al. (2014). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

Sources

• 1. Design, synthesis, and evaluation of 4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine derivatives as potential glutaminyl cyclase isoenzyme inhibitors for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

Preparation and Salt Selection of 1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile for High-Fidelity Biological Assays

Executive Summary and Scientific Rationale

The compound 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile is a highly versatile, bifunctional chemical scaffold frequently utilized in modern drug discovery. The piperidine ring provides a basic secondary amine ideal for modular coupling (e.g., Buchwald-Hartwig aminations, SNAr reactions) or direct target engagement. Concurrently, the 1,2,4-triazole-3-carbonitrile moiety serves as a robust hydrogen-bond acceptor system and a potential electrophilic warhead for covalent inhibition [3].

When evaluating this scaffold—or its downstream derivatives—in biological assays, researchers often encounter a critical failure point: aqueous solubility . The free base form of this compound is lipophilic and prone to aggregation in physiological buffers (pH 7.4), which frequently leads to false-positive assay readouts (via non-specific protein aggregation) or false negatives (due to lack of target exposure).

To ensure high-fidelity assay data, the free base must be converted into a highly soluble, well-characterized salt. As demonstrated by extensive analyses of pharmaceutical databases, salt selection is a causal determinant of a compound's dissolution rate, stability, and bioavailability [1]. This application note details the causality, synthesis, and validation of two optimal salt forms—Hydrochloride (HCl) and Methanesulfonate (Mesylate)—specifically tailored to preserve the sensitive carbonitrile group while maximizing assay performance.

Mechanistic Insights: Why Anhydrous Salt Formation?

The carbonitrile (nitrile) group is a powerful pharmacophore [2], but it is susceptible to hydrolysis, converting into an amide or carboxylic acid under strongly acidic or basic aqueous conditions. Therefore, our protocols strictly utilize anhydrous acid solutions (e.g., HCl in 1,4-dioxane) to protonate the basic piperidine nitrogen (pKa ~9.5) without degrading the nitrile warhead. Furthermore, while HCl is a standard choice, chloride salts can suffer from the "common-ion effect" in chloride-rich biological buffers like PBS, leading to unexpected precipitation. For highly concentrated assays, the Mesylate salt is often superior due to its higher intrinsic solubility and resistance to common-ion precipitation [1].

Physicochemical Data and Salt Comparison

The following table summarizes the quantitative physicochemical properties of the free base versus its optimized salt forms, providing a clear rationale for selecting the appropriate form based on your specific biological assay requirements.

Property	Free Base	Hydrochloride (HCl) Salt	Methanesulfonate (Mesylate) Salt
Molecular Weight	177.21 g/mol	213.67 g/mol	273.31 g/mol
Physical State	Waxy solid / Amorphous	Crystalline powder	Highly crystalline powder
Aqueous Sol. (pH 7.4)	< 0.1 mg/mL	> 10 mg/mL	> 50 mg/mL
DMSO Solubility	> 50 mg/mL	> 30 mg/mL	> 50 mg/mL
Hygroscopicity	Low	Moderate	Low to Moderate
Common-Ion Risk	N/A	High (in PBS/saline buffers)	Low
Assay Suitability	Organic synthesis only	Standard in vitro assays	High-conc. & in vivo assays

Experimental Workflow Visualization

Workflow for the preparation and assay formatting of piperidinyl-triazole-carbonitrile salts.

Detailed Experimental Protocols

The following methodologies are designed as self-validating systems. Each phase includes specific in-process controls to ensure the integrity of the carbonitrile group and the stoichiometry of the salt.

Protocol A: Isolation of the Free Base

Note: This assumes starting from the commonly available tert-butyl 4-(3-cyano-1H-1,2,4-triazol-1-yl)piperidine-1-carboxylate.

• Deprotection: Dissolve 1.0 g of the Boc-protected precursor in 10 mL of anhydrous dichloromethane (DCM). Chill to 0 °C.

• Acid Cleavage: Dropwise, add 10 mL of 4M HCl in 1,4-dioxane. Stir for 2 hours at room temperature. Causality: Anhydrous HCl prevents the acid-catalyzed hydrolysis of the nitrile to an amide.

• Concentration: Evaporate the solvent under reduced pressure to yield the crude HCl salt.

• Neutralization: Suspend the crude solid in 20 mL of ethyl acetate (EtOAc) and wash with 20 mL of saturated aqueous NaHCO3. Extract the aqueous layer twice more with 15 mL EtOAc.

• Drying: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate to yield the free base as a waxy solid.

• Validation Checkpoint: Analyze via LC-MS. The mass spectrum must show the [M+H]+ peak at m/z 178.1. The absence of m/z 196.1 confirms that the nitrile has not hydrolyzed to the amide.

Protocol B: Preparation of the Hydrochloride (HCl) Salt

• Solubilization: Dissolve 500 mg of the validated free base in 5 mL of anhydrous ethanol.

• Salt Formation: While stirring vigorously at room temperature, slowly add 1.05 equivalents of 2M HCl in diethyl ether. A white precipitate should begin to form immediately.

• Crystallization: Stir for an additional 30 minutes. Add 10 mL of cold anhydrous diethyl ether (anti-solvent) to drive the crystallization to completion.

• Isolation: Filter the solid under a nitrogen atmosphere and wash with cold diethyl ether. Dry under high vacuum at 40 °C for 12 hours.

• Validation Checkpoint: Perform Karl Fischer titration. Water content must be < 0.5% to ensure accurate molarity calculations for downstream biological assays.

Protocol C: Preparation of the Methanesulfonate (Mesylate) Salt

• Solubilization: Dissolve 500 mg of the free base in 5 mL of anhydrous tetrahydrofuran (THF).

• Acid Addition: Dilute 1.0 equivalent of anhydrous methanesulfonic acid (MsOH) in 2 mL of THF. Add this solution dropwise to the free base solution.

• Maturation: Heat the mixture to 50 °C for 1 hour to ensure complete thermodynamic conversion to the most stable crystalline polymorph, then cool slowly to 4 °C.

• Isolation: Filter the resulting highly crystalline solid, wash with cold THF, and dry under high vacuum.

• Validation Checkpoint: Dissolve 2 mg of the salt in D2O for 1H-NMR. The integration of the mesylate methyl peak (~2.8 ppm, 3H) relative to the triazole C5-H peak (~8.8 ppm, 1H) must be exactly 3:1, confirming a 1:1 stoichiometric mono-mesylate salt.

Protocol D: Preparation of Assay Stock Solutions

• DMSO Stock: Weigh exactly 10.0 mg of the validated salt. Calculate the required volume of anhydrous, cell-culture grade DMSO to achieve a 10 mM stock solution, accounting for the specific molecular weight of the salt form (e.g., 213.67 g/mol for HCl; 273.31 g/mol for Mesylate).

• Dissolution: Vortex gently. The salt will dissolve rapidly, yielding a clear solution.

• Aqueous Transition (The Critical Step): When dosing into the biological assay, dilute the DMSO stock directly into the assay buffer (e.g., HEPES or PBS) while vortexing.

• Validation Checkpoint (Nephelometry): Measure the absorbance of the final aqueous assay buffer at 620 nm. An absorbance equal to the blank confirms the absence of colloidal aggregates, validating that the chosen salt form successfully maintained solubility during the solvent transition.

References

• Title: Trends in Active Pharmaceutical Ingredient Salt Selection based on Analysis of the Orange Book Database Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore Source: Journal of Medicinal Chemistry (via NCBI PMC) URL: [Link]

• Title: An insight on medicinal attributes of 1,2,4-triazoles Source: Arabian Journal of Chemistry (via NCBI PMC) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Purity in 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile Batches

Welcome to the technical support center for the synthesis of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low purity in synthesized batches of this compound. By understanding the underlying chemical principles of the synthesis and potential pitfalls, you can significantly improve the quality and consistency of your results.

Introduction: A Plausible Synthetic Pathway

While numerous methods exist for the synthesis of 1,2,4-triazoles, a common and logical route to 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile involves a multi-step sequence starting from a protected piperidine derivative. This guide will be structured around the following plausible and widely applicable synthetic workflow.

Caption: Plausible synthetic workflow for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile.

This guide will address purity-related questions that may arise at each critical stage of this synthetic sequence.

Frequently Asked Questions (FAQs) and Troubleshooting

Part 1: Issues Related to Starting Materials and Triazole Ring Formation

Question 1: My reaction to form the Boc-protected triazole (E) is sluggish and gives a complex mixture of products. What are the likely causes?

Answer: Low purity and yield at this stage often stem from several factors related to the cyclization reaction, which can be analogous to classical methods like the Pellizzari or Einhorn-Brunner reactions.[1][2]

• Purity of Precursors: The purity of your tert-butyl 4-amino-piperidine-1-carboxylate (C) and the acylating/cyclizing agent is paramount. Impurities in the amine can lead to side-reactions, while impure cyclizing agents can introduce byproducts that are difficult to remove.

• Suboptimal Reaction Conditions:

  • Temperature: Triazole formation often requires elevated temperatures.[2] However, excessive heat can lead to the decomposition of starting materials or the product, especially the nitrile group which can be thermally labile.[3]

  • Reaction Time: Insufficient reaction time will result in incomplete conversion, leaving you with starting materials in your crude product. Conversely, prolonged reaction times at high temperatures can promote side reactions and degradation.

• Inefficient Water Removal: The cyclization step is a condensation reaction that releases water. If water is not effectively removed (e.g., through a Dean-Stark trap or by using a high-boiling aprotic solvent), the equilibrium may not favor product formation, leading to low conversion.

• Basicity of Piperidine Nitrogen: Although the piperidine nitrogen is protected with a Boc group, it can still exhibit some basicity, potentially interfering with acid-catalyzed steps or reacting with sensitive reagents.

Troubleshooting Workflow for Triazole Formation:

Caption: Decision tree for troubleshooting low purity in the triazole formation step.

Question 2: I am observing a significant amount of an impurity with a similar mass to my desired Boc-protected product (E), but with different retention time in HPLC. What could it be?

Answer: A common impurity in the synthesis of 1,2,4-triazoles is the formation of a regioisomer. Depending on the specific reagents used for cyclization, it's possible to form a 1,5-disubstituted triazole instead of the desired 1,3-disubstituted product.

• Regioselectivity in Einhorn-Brunner Type Reactions: In reactions resembling the Einhorn-Brunner synthesis, the regioselectivity is influenced by the electronic properties of the acyl groups.[1][4] If an unsymmetrical intermediate is used to build the triazole ring, the formation of isomers is a distinct possibility.

• Identification:

  • HPLC-MS: The impurity will likely have the same mass-to-charge ratio (m/z) as your desired product.

  • NMR Spectroscopy: 1H and 13C NMR are crucial for distinguishing between isomers. The chemical shifts of the triazole ring proton and carbons will be different for the two regioisomers.[5] Careful analysis of 2D NMR spectra (HSQC, HMBC) can help in unambiguous structure elucidation.

Protocol for Isomer Identification:

• Isolate the Impurity: Use preparative HPLC or careful column chromatography to isolate a pure sample of the impurity.

• Acquire Spectroscopic Data: Obtain high-resolution mass spectrometry (HRMS) data to confirm the elemental composition. Acquire detailed 1D (1H, 13C) and 2D (COSY, HSQC, HMBC) NMR spectra for both the desired product and the impurity.

• Compare Spectra: Compare the chemical shifts and coupling constants. The connectivity information from the HMBC spectrum will be particularly useful in determining the substitution pattern on the triazole ring.

Part 2: Challenges During Boc Deprotection

Question 3: My Boc deprotection step is incomplete, and I have a mixture of the Boc-protected precursor (E) and the final product (F). How can I drive the reaction to completion?

Answer: Incomplete Boc deprotection is a frequent issue and can often be resolved by adjusting the reaction conditions.[1]

• Insufficient Acid Strength or Stoichiometry: The cleavage of the Boc group is acid-catalyzed. If the acid (e.g., trifluoroacetic acid - TFA, or hydrochloric acid - HCl) is not strong enough or used in insufficient amounts, the reaction will be slow or stall.

• Reaction Time and Temperature: Deprotection is a kinetic process. At room temperature, some substrates may require longer reaction times.

Parameter	Troubleshooting Action	Rationale
Acid Concentration	Increase the concentration of the acid (e.g., from 20% TFA in DCM to 50% TFA in DCM).	A higher acid concentration increases the rate of cleavage.[5]
Reaction Time	Extend the reaction time and monitor by TLC or LC-MS until the starting material is consumed.	Some deprotections are simply slower and require more time to reach completion.[1]
Temperature	Gently warm the reaction to 30-40°C.	Increased temperature accelerates the reaction rate. Use with caution to avoid potential side reactions.
Acid Type	Switch to a stronger acid system, such as 4M HCl in dioxane.	If TFA is ineffective, a stronger acid may be required.

Protocol for Monitoring Boc Deprotection:

• Prepare Analytical Standards: Have analytical standards of both the starting material (E) and the expected product (F).

• Set up the Reaction: Begin the deprotection reaction under your standard conditions.

• Time-Point Sampling: At regular intervals (e.g., 30, 60, 90, 120 minutes), withdraw a small aliquot of the reaction mixture.

• Quench and Analyze: Quench the aliquot with a basic solution (e.g., saturated sodium bicarbonate) and extract with a suitable organic solvent. Analyze the organic layer by TLC or LC-MS to determine the ratio of starting material to product.

• Adjust Conditions: Based on the reaction progress, decide whether to extend the reaction time, increase the temperature, or add more acid.

Question 4: After Boc deprotection, I see a new impurity with a higher mass than my final product. What is this and how can I avoid it?

Answer: A common side product in Boc deprotection is the alkylation of the product by the tert-butyl cation that is generated during the reaction.

• Formation of the tert-butyl Adduct: The tert-butyl cation is an electrophile and can react with nucleophilic sites on your molecule. The triazole ring itself contains nucleophilic nitrogen atoms that could be susceptible to alkylation.

• Prevention with Scavengers: To prevent this side reaction, a "scavenger" can be added to the reaction mixture. Scavengers are compounds that are more nucleophilic than your product and will preferentially react with the tert-butyl cation.

Common Scavengers	Typical Concentration	Notes
Triisopropylsilane (TIS)	2.5 - 5% (v/v)	Very effective at reducing the tert-butyl cation.
Thioanisole	2.5 - 5% (v/v)	Useful for protecting sulfur-containing amino acids, but can also be a general scavenger.
Water	~5% (v/v)	Can act as a scavenger, but may not be suitable for all substrates.

Troubleshooting Workflow for Boc Deprotection Side Products:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pellizzari reaction - Wikipedia [en.wikipedia.org]
• 3. Tert-butyl 4-(3-cyanopyridin-2-yl)piperazine-1-carboxylate | C15H20N4O2 | CID 22061422 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Einhorn–Brunner reaction - Wikipedia [en.wikipedia.org]
• 5. rsc.org [rsc.org]

Technical Support Center: Chromatographic Purification of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the chromatographic purification of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (and structurally similar compounds). The strategies outlined here are grounded in fundamental chromatographic principles to address common challenges encountered with polar, basic molecules.

Understanding the Analyte: Key Physicochemical Properties

Before initiating method development, it is crucial to understand the structural characteristics of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile.[1][2]

• Basic Piperidine Moiety: The piperidine ring contains a secondary amine, which is basic. At a mobile phase pH below its pKa, this group will be protonated (positively charged). This positive charge is a primary cause of poor peak shape in reversed-phase chromatography but can be exploited in other techniques.

• Polar Triazole-Carbonitrile Moiety: The triazole ring and the nitrile group are polar, containing nitrogen atoms that can act as hydrogen bond acceptors. This contributes to the molecule's overall polarity and potential for high water solubility.

• Overall Character: The compound is a polar, basic molecule. This dual characteristic requires careful consideration of the stationary phase, mobile phase, and chromatographic mode to achieve optimal separation.

Method Development & Troubleshooting Workflow

A systematic approach to method development is essential for efficiently achieving a robust purification protocol.[3][4] The following diagram outlines a logical workflow for purifying polar basic compounds like our target molecule.

Caption: Logical workflow for chromatographic method development.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the purification of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile and similar basic compounds.

Reversed-Phase Chromatography (RP-HPLC)

Question 1: Why is my peak severely tailing in my C18 column?

Answer: Peak tailing for basic compounds like yours is a classic problem in reversed-phase chromatography.[5][6] It is primarily caused by secondary interactions between the protonated (positively charged) piperidine group and negatively charged, deprotonated silanol groups on the surface of the silica-based stationary phase.[5][7] This interaction is a form of ion exchange that slows down a portion of the analyte molecules, causing them to elute later than the main band, resulting in a "tail".

Troubleshooting Steps:

• Introduce an Acidic Modifier: The most effective solution is to add a small concentration (typically 0.05% to 0.1% v/v) of an acid to both the aqueous and organic mobile phases.[8] This lowers the mobile phase pH (ideally to between 2 and 3).[7] At this low pH, the surface silanol groups are protonated and neutral, which minimizes the unwanted ionic interactions causing the tailing.[7]

• Choose the Right Modifier:

  • Trifluoroacetic Acid (TFA): TFA is a strong ion-pairing agent that is very effective at eliminating tailing.[9] However, it can be difficult to remove from the final product and can suppress ionization in mass spectrometry (MS).

  • Formic Acid (FA): FA is a weaker acid and a better choice for MS compatibility.[8] You may need a slightly higher concentration compared to TFA to achieve the same peak shape.

• Consider a Competing Base: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can also work.[10] The TEA will preferentially interact with the active silanol sites, effectively shielding your compound from these interactions. However, this approach can shorten column lifetime.[10]

• Use a Modern, End-Capped Column: Modern HPLC columns are often "end-capped" to reduce the number of free silanol groups.[10] Using a high-purity silica column specifically designed for the analysis of basic compounds can significantly improve peak shape from the start.[6]

Question 2: My compound is eluting very early, close to the solvent front, even with a high aqueous mobile phase. What should I do?

Answer: This indicates that your compound is too polar to be adequately retained on a standard C18 column under reversed-phase conditions. The polar triazole-carbonitrile portion of the molecule likely dominates its behavior, preventing strong hydrophobic interactions with the stationary phase.

Troubleshooting Steps:

• Confirm Correct Mode: First, ensure you are in reversed-phase mode (polar mobile phase, non-polar stationary phase).

• Increase Mobile Phase pH: While counterintuitive after the discussion on tailing, for some basic compounds, increasing the mobile phase pH to a level above the pKa of the piperidine group renders the molecule neutral.[11][12] A neutral molecule may interact more strongly with the hydrophobic C18 phase, increasing retention. This requires a pH-stable column (e.g., a hybrid or polymer-based column) to avoid damaging the silica support.

• Switch to an Alternative Chromatographic Mode: If increasing pH is not feasible or effective, your compound is a prime candidate for Hydrophilic Interaction Liquid Chromatography (HILIC).[13]

Hydrophilic Interaction Liquid Chromatography (HILIC)

Question 3: What is HILIC and how can it help purify my polar compound?

Answer: HILIC is a chromatographic technique designed for the separation of highly polar and hydrophilic compounds.[13][14] It uses a polar stationary phase (like bare silica, diol, or zwitterionic phases) and a mobile phase with a high concentration of organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[13][14]

Mechanism: In HILIC, a water-enriched layer forms on the surface of the polar stationary phase. Your polar analyte partitions between this aqueous layer and the bulk organic mobile phase.[13] The more polar the analyte, the more it is retained. The elution order is generally the reverse of what is seen in RP-HPLC.[15]

Experimental Protocol: HILIC Method Scouting

• Column Selection: Start with a bare silica or a diol-bonded phase column.

• Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Formate (adjust pH to ~3 with formic acid).

• Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Formate (pH ~3).

• Initial Gradient:

  • 0-1 min: 100% A

  • 1-10 min: Gradient from 100% A to 100% B

  • 10-12 min: Hold at 100% B

  • 12-15 min: Re-equilibrate at 100% A

• Optimization: Adjust the gradient slope and buffer concentration to optimize the separation of your target compound from its impurities.

Ion-Exchange Chromatography (IEX)

Question 4: Can I use the basicity of the piperidine group to my advantage?

Answer: Absolutely. The fact that the piperidine group is positively charged at low to neutral pH makes your compound an excellent candidate for Cation-Exchange Chromatography (CEX).[16]

Mechanism: In CEX, you use a stationary phase that has a fixed negative charge (e.g., with sulfonate groups).[16] At a specific buffer pH below the pKa of your compound, your positively charged molecule will bind to the negatively charged resin.[16] You can then elute your compound by either increasing the salt concentration of the mobile phase or by changing the pH to neutralize your compound. This is a very powerful technique for separating compounds based on differences in charge.[17]

Caption: Mechanism of Cation-Exchange Chromatography.

Data Summary Tables

Table 1: Recommended Starting Conditions for Different Chromatographic Modes

Parameter	Reversed-Phase (RP-HPLC)	Hydrophilic Interaction (HILIC)	Cation-Exchange (CEX)
Stationary Phase	C18, C8 (end-capped)	Bare Silica, Diol, Zwitterionic	Strong Cation Exchange (e.g., Sulfopropyl)
Mobile Phase A	Water + 0.1% Formic Acid	95:5 ACN:Water + 10mM Ammonium Formate	20 mM Phosphate Buffer, pH 4.0
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	50:50 ACN:Water + 10mM Ammonium Formate	20 mM Phosphate Buffer + 1 M NaCl, pH 4.0
Elution Mechanism	Increasing %B (Organic)	Increasing %B (Aqueous)	Increasing %B (Salt Concentration)
Best For...	Initial screening, less polar impurities	Highly polar compounds, poor RP retention	Separating based on charge, high purity

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? Available at: [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Available at: [Link]

• ResearchGate. (n.d.). Effect of the eluent pH and acidic modifiers in high-performance liquid chromatography retention of basic analytes. Available at: [Link]

• Waters Corporation. (n.d.). Polar Basic Drugs in Environmental Samples; Improved Analysis Using a New High Efficiency UPLC Column for HILIC. Available at: [Link]

• Asian Journal of Pharmaceutical Research. (n.d.). Steps involved in HPLC Method Development. Available at: [Link]

• PharmaCores. (2025). HPLC Method development: an overview. Available at: [Link]

• Pharma's Almanac. (2024). Navigating HPLC Method Development: Tips for Success. Available at: [Link]

• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis? Available at: [Link]

• PMC. (2024). Development of an HPLC method using relative molar sensitivity for the measurement of blood concentrations of nine pharmaceutical compounds. Available at: [Link]

• Waters Knowledge Base. (2020). How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? Available at: [Link]

• Google Books. (2011). HPLC Method Development for Pharmaceuticals.

• Element Lab Solutions. (2024). HILIC – The Rising Star of Polar Chromatography. Available at: [Link]

• Lab-Training.com. (2025). HPLC Mobile Phase Modifiers: Types, Selection, Case Studies, Expert Tips With 5 FAQs. Available at: [Link]

• LCGC. (2019). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Available at: [Link]

• Phenomenex. (n.d.). Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column. Available at: [Link]

• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. Available at: [Link]

• Springer. (n.d.). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Available at: [Link]

• Phenomenex. (2016). HILIC Explained: What It Is & How It Works. Available at: [Link]

• Phenomenex. (n.d.). Using pH-LC™ to Control Selectivity of Acidic and Basic Compounds on Gemini®-NX. Available at: [Link]

• Biotage. (2023). How to choose your acidic mobile phase modifier for peptide purification using Reversed-Phase flash chromatography. Available at: [Link]

• CoLab.ws. (n.d.). Cation-exchange high-performance liquid chromatographic assay of piperazine in some pharmaceutical formulations. Available at: [Link]

• Google Patents. (n.d.). CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample.

• Bio-Rad. (n.d.). Cation Exchange Chromatography. Available at: [Link]

• Shimadzu. (n.d.). Liquid Chromatography Troubleshooting Guide. Available at: [Link]

• ResearchGate. (2015). (PDF) Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices. Available at: [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Available at: [Link]

• PMC. (n.d.). Chemically stable piperidinium cations for anion exchange membranes. Available at: [Link]

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Preventing side reactions during N-alkylation of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile

Welcome to the technical support center for the N-alkylation of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and address common challenges encountered during the synthesis of N-alkylated derivatives of this heterocyclic scaffold.

Introduction

The N-alkylation of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile is a crucial transformation for the synthesis of a wide range of biologically active compounds. However, the presence of multiple nucleophilic nitrogen atoms and a reactive nitrile group can lead to a variety of side reactions, complicating the synthesis and purification of the desired product. This guide will provide a detailed analysis of these potential side reactions and offer practical solutions to mitigate them, ensuring a successful and efficient synthesis.

Troubleshooting Guide

This section addresses common problems encountered during the N-alkylation of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile.

Problem 1: Low Yield of the Desired N-Alkylated Product

A low yield of the target compound is a frequent issue and can be attributed to several factors.

Possible Causes & Solutions:

• Incomplete Reaction:

  • Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has gone to completion.[1]

  • Increase Reaction Temperature: While effective, be cautious as higher temperatures can promote side reactions.[1]

  • Use a More Reactive Alkylating Agent: Alkyl iodides are generally more reactive than bromides, which are more reactive than chlorides.[1][2]

• Ineffective Base:

  • Stronger, Non-Nucleophilic Base: Employ a stronger, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA or Hünig's base) or potassium carbonate (K₂CO₃) to ensure complete deprotonation of the piperidine nitrogen.[1] Sodium hydride (NaH) can also be effective, particularly in anhydrous aprotic solvents like THF or DMF.[2][3]

  • Base Solubility: Ensure the chosen base is sufficiently soluble in the reaction solvent.[1]

• Poor Nucleophilicity of the Piperidine Nitrogen:

  • Alternative Synthetic Routes: For sterically hindered alkylating agents, consider reductive amination as a milder and often more selective method for forming the C-N bond.[1][4]

Problem 2: Formation of Multiple Products (Poor Regioselectivity)

The presence of multiple nitrogen atoms in the starting material can lead to a mixture of N-alkylated isomers.

Possible Causes & Solutions:

• Alkylation at Triazole Nitrogens: The 1,2,4-triazole ring contains two additional nitrogen atoms (N2 and N4) that can compete with the piperidine nitrogen for the alkylating agent.[5][6][7]

  • Steric Hindrance: The piperidine nitrogen is generally more sterically accessible and more basic than the triazole nitrogens, which should favor its selective alkylation. However, under certain conditions, alkylation on the triazole ring can occur.

  • Reaction Conditions: The choice of base and solvent can significantly influence regioselectivity.[7] For instance, using 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a base in THF has been reported to favor N1-alkylation of 1,2,4-triazoles.[7][8]

• Protecting Group Strategy: To ensure exclusive alkylation at the piperidine nitrogen, consider protecting the triazole ring. The 4-methoxybenzyl group is a versatile protecting group for triazoles that can be removed with trifluoroacetic acid.

Problem 3: Formation of Quaternary Ammonium Salt (Over-alkylation)

The desired N-alkylated product, a tertiary amine, can react further with the alkylating agent to form an undesired quaternary ammonium salt.[9][10][11][12] This is a common side reaction in amine alkylations.[9][12][13][14][15]

Possible Causes & Solutions:

• Excess Alkylating Agent: Using a large excess of the alkylating agent will drive the reaction towards the quaternary salt.[9][11]

  • Stoichiometry Control: Carefully control the stoichiometry, using the amine as the limiting reagent or a slight excess of the amine (e.g., 1.1 to 1.2 equivalents) relative to the alkylating agent.[2][3][11]

• High Reactivity of the Tertiary Amine Product: The N-alkylated product is often more nucleophilic than the starting secondary amine, leading to a "runaway" reaction.[13]

  • Slow Addition of Alkylating Agent: Add the alkylating agent dropwise or via a syringe pump over an extended period.[1][11][16] This maintains a low concentration of the electrophile, favoring mono-alkylation.

  • Lower Reaction Temperature: Performing the reaction at a lower temperature can improve selectivity, though it may require longer reaction times.[1]

Problem 4: Reaction with the Nitrile Group

While generally stable under many alkylation conditions, the nitrile group can potentially undergo side reactions under strongly basic or acidic conditions.[17][18][19]

Possible Causes & Solutions:

• Hydrolysis: Strong aqueous base or acid, especially at elevated temperatures, can hydrolyze the nitrile to a carboxamide or carboxylic acid.[18][19]

  • Anhydrous Conditions: Ensure the reaction is carried out under anhydrous conditions to prevent hydrolysis.

• Alkylation of the α-carbon: If there are acidic protons on the carbon adjacent to the nitrile, a strong base could deprotonate it, leading to alkylation at that position.[17][18] However, in the case of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile, there are no α-protons to the nitrile on the triazole ring.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions to expect during the N-alkylation of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile?

The most prevalent side reactions are over-alkylation of the piperidine nitrogen to form a quaternary ammonium salt, and competing alkylation at the N2 or N4 positions of the 1,2,4-triazole ring.[5][6][7][9][10][11][12]

Q2: How can I selectively alkylate the piperidine nitrogen?

To achieve selective N-alkylation of the piperidine nitrogen, you should:

• Control Stoichiometry: Use a slight excess of the piperidine starting material.[3]

• Slow Addition of Alkylating Agent: This keeps the concentration of the alkylating agent low, minimizing over-alkylation.[1][11][16]

• Choice of Base: Use a non-nucleophilic base like K₂CO₃ or DIPEA.[1]

• Protecting Groups: For complete selectivity, consider protecting the triazole nitrogens.[20]

Q3: What is the best solvent for this reaction?

Polar aprotic solvents such as acetonitrile (MeCN), N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are commonly used for N-alkylation reactions as they effectively dissolve the reactants and facilitate the SN2 reaction mechanism.[2][9]

Q4: My starting material is not very soluble in the reaction solvent. What can I do?

In cases of poor solubility, DMF or DMSO are often better choices than acetonitrile.[21] Gentle heating can also improve solubility, but be mindful that this may also increase the rate of side reactions.

Q5: Is it necessary to use a protecting group for the piperidine nitrogen?

No, a protecting group for the piperidine nitrogen is not necessary as you are targeting its alkylation. However, protecting groups for the triazole ring might be considered if regioselectivity becomes a significant issue.[20] Common protecting groups for amines include Boc and Cbz, but these would prevent the desired reaction from occurring.[22]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation with Controlled Addition

This protocol is designed to minimize over-alkylation.

Materials:

• 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.1 eq)

• Alkyl halide (e.g., alkyl bromide or iodide) (1.0 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq)

• Anhydrous Acetonitrile (MeCN)

• Syringe pump

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Set up a round-bottom flask under an inert atmosphere.

• To the flask, add 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.1 equivalents) and potassium carbonate (1.5 equivalents).

• Add anhydrous acetonitrile to make a 0.1 M solution with respect to the starting amine.

• Begin stirring the suspension at room temperature.

• Load the alkyl halide (1.0 equivalent) into a syringe and place it on a syringe pump.

• Add the alkyl halide dropwise to the reaction mixture over a period of 2-4 hours.[11][16]

• Allow the reaction to stir at room temperature until completion (monitor by TLC or LC-MS).

• Upon completion, filter off the inorganic salts and remove the solvent by rotary evaporation.

• Purify the crude product by column chromatography.

Protocol 2: N-Alkylation via Reductive Amination

This is an alternative method that avoids over-alkylation.[1][4]

Materials:

• 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.0 eq)

• Aldehyde or Ketone (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (1.0 equivalent) and the aldehyde or ketone (1.1 equivalents) in DCM or DCE.

• Stir the solution at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 10 minutes.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Summary

Parameter	Direct Alkylation	Reductive Amination	Key Considerations
Alkylating Agent	Alkyl Halide	Aldehyde/Ketone	Reactivity: I > Br > Cl
Common Base	K₂CO₃, DIPEA	Not required	Base strength and solubility are crucial.
Reducing Agent	Not required	NaBH(OAc)₃	NaBH(OAc)₃ is mild and selective.[4]
Key Side Reaction	Over-alkylation	Minimal	Over-alkylation is a major concern in direct alkylation.[9][10][11][12]
Selectivity	Moderate to Good	High	Reductive amination offers higher selectivity.

Visualizations

Caption: Desired reaction pathway and potential side reactions.

Caption: A troubleshooting workflow for the N-alkylation reaction.

References

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• Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole - Benchchem. (2025).
• Technical Support Center: Minimizing Quaternary Ammonium Salt Formation - Benchchem. (2025).
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• Suitable protecting groups for CH activation of piperidine:... - ResearchGate.
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• Technical Support Center: Optimizing Reaction Conditions for N-Alkylation of Sulfonamides - Benchchem. (2025, December).
• Conquering Regioselectivity Issues: Scalable Synthesis to an Alkylated 1,2,4-Triazole Building Block. (2023). Organic Process Research & Development, 27, 928–937.
• Avoiding Over-alkylation - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, March 7).
• Quaternary Ammonium Salts as Alkylating Reagents in C–H Activation Chemistry | Organic Letters - ACS Publications. (2017, August 7).
• A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES - DTIC.
• Alkylation of nitriles.
• 23.16: Synthesis of Amines by Alkylation - Chemistry LibreTexts. (2019, April 29).
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• An Investigation into the Alkylation of 1,2,4-Triazole | Request PDF - ResearchGate.
• Preventing side reactions during the N-alkylation of 2-(1H-benzo[d]imidazol-2-yl)aniline - Benchchem. (2025).
• Strategies for Using Quaternary Ammonium Salts as Alternative Reagents in Alkylations. (2024, June 12).
• Amine Synthesis - Limits of Alkylation - YouTube. (2021, July 20).
• Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC - NIH.
• Amino Acid-Protecting Groups | Chemical Reviews - ACS Publications. (2009, April 13).
• Protecting Agents - Tokyo Chemical Industry.
• Protecting group - Wikipedia.
• Studies on v-triazoles. Part 4. The 4-methoxybenzyl group, a versatile N-protecting group for the synthesis of N-unsubstituted v-triazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Synthesis of Secondary Amines via Self-Limiting Alkylation | Organic Letters. (2024, June 4).
• Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines - Benchchem. (2025).
• Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Direct, Regioselective N-Alkylation of 1,3-Azoles | Organic Letters - ACS Publications. (2015, December 15).
• Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC. (2018, April 9).
• A High Temperature Green Method for Direct N-Alkylation with the Phoenix Flow Reactor - ThalesNano.
• C-Metalated Nitriles: Electrophile-Dependent Alkylations and Acylations - PMC.
• Difficulties with N-Alkylations using alkyl bromides : r/Chempros - Reddit. (2021, March 17).
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• US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents.
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• Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines - RSC Publishing - Rsc.org.
• B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes.
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Technical Support Center: Minimizing Degradation of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile

Welcome to the Advanced Troubleshooting and Support Hub. As a Senior Application Scientist, I have designed this technical guide to address the specific stability challenges associated with 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (CAS: 1803590-38-6). This bifunctional building block is highly valuable in drug discovery but presents unique storage challenges due to the dual reactivity of its secondary piperidine amine and its triazole-bound carbonitrile group.

Core Degradation Mechanisms

Understanding why a compound degrades is the first step to preventing it. For this specific molecule, we observe two primary degradation pathways:

• Nitrile Hydrolysis (Moisture-Driven): The carbonitrile group (-C≡N) attached to the electron-withdrawing 1,2,4-triazole ring is highly electrophilic. When the hygroscopic piperidine ring absorbs atmospheric moisture, it creates a localized micro-environment where trace hydrolysis converts the nitrile into an amide or carboxylic acid 1.

• Piperidine Oxidation (Oxygen/Light-Driven): The secondary amine in the piperidine ring is susceptible to oxidation, leading to the formation of N-oxides or imines when exposed to atmospheric oxygen and ambient light 2.

Diagram 1: Degradation pathways of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile.

Troubleshooting Guide

Symptom: Appearance of a more polar peak (earlier retention time) in LC-MS analysis, with a mass shift of +16 Da. Root Cause: Oxidation of the piperidine ring to an N-oxide. The nitrogen atom reacts with atmospheric oxygen over time, a process accelerated by ambient light 2. Solution:

• Discard the compromised batch if purity falls below your assay threshold.

• For future storage, purge the headspace of the storage vial with dry Argon or Nitrogen before sealing.

• Store in amber glass vials to prevent photo-oxidative initiation.

Symptom: LC-MS shows a mass shift of +18 Da (amide) or +19 Da (carboxylic acid), accompanied by a loss of the sharp nitrile C≡N stretch (~2250 cm⁻¹) in FTIR. Root Cause: Nitrile hydrolysis. The inherent basicity of the piperidine ring acts as an internal catalyst, facilitating the nucleophilic attack of absorbed water on the adjacent nitrile group 3. Solution:

• Store the compound in a desiccator containing active Drierite (calcium sulfate) or silica gel.

• Aliquot the bulk material into single-use vials to prevent repeated freeze-thaw cycles and condensation.

Symptom: The powder changes from a free-flowing white solid to a sticky, yellowish gum. Root Cause: Severe hygroscopicity combined with advanced oxidative degradation. Solution: Lyophilize the sample if it is recoverable, though re-purification via preparative HPLC is usually required. Implement strict environmental controls (humidity < 20%) during weighing and handling.

Frequently Asked Questions (FAQs)

Q: Can I store 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile in solution (e.g., DMSO) for long-term use? A: It is highly discouraged. DMSO is notoriously hygroscopic and will absorb water from the air every time the vial is opened. This water, combined with the basicity of the piperidine ring, will rapidly accelerate the hydrolysis of the carbonitrile group 1. If a stock solution must be made, prepare it in anhydrous DMSO, store at -80°C, and use within 1-2 weeks.

Q: Why is the carbonitrile group on this specific compound so sensitive? A: The 1,2,4-triazole ring is highly electron-withdrawing. This pulls electron density away from the carbonitrile carbon, making it highly electrophilic and exceptionally vulnerable to nucleophilic attack by water 3. When paired with the piperidine ring (which readily absorbs moisture and provides a basic micro-environment), it creates a "perfect storm" for localized autohydrolysis.

Q: What is the optimal temperature for long-term storage? A: For long-term storage (>1 month), the compound should be kept at -20°C or lower. Lower temperatures decrease the kinetic energy available for both oxidation and hydrolysis reactions. However, the vial must be allowed to warm to room temperature in a desiccator before opening to prevent condensation of moisture on the cold powder 2.

Quantitative Degradation Data

To illustrate the critical importance of storage conditions, below is a comparative stability profile based on accelerated degradation studies of piperidine-nitrile derivatives.

Storage Condition	Atmosphere	Container	1-Month Purity (%)	6-Month Purity (%)	Primary Degradant
-20°C (Recommended)	Argon	Amber Glass	> 99.5%	> 99.0%	None
4°C	Air	Clear Glass	98.2%	94.5%	N-Oxide
25°C (Room Temp)	Air	Clear Glass	95.1%	82.3%	N-Oxide & Amide
25°C (High Humidity)	Air	Open Vial	88.4%	< 50.0%	Amide / Carboxylic Acid

Standard Operating Procedure (SOP): Handling and Storage Workflow

To ensure a self-validating system of compound integrity, follow this step-by-step methodology immediately upon receiving the compound.

Step 1: Equilibration Upon receipt of the cold shipment, place the unopened sealed bag into a desiccator at room temperature for at least 2 hours. Causality: This prevents ambient moisture from condensing on the cold vial surface when the seal is broken.

Step 2: Aliquoting (Glove Box or Dry Box) Transfer the vial into a nitrogen-purged glove box (Relative Humidity < 5%). Weigh the bulk powder into single-use amber glass vials (e.g., 5 mg per vial). Causality: Single-use aliquots eliminate repeated exposure to oxygen and moisture during subsequent uses, while amber glass prevents photo-oxidation.

Step 3: Inert Gas Purging If a glove box is unavailable, gently blow a stream of dry Argon or Nitrogen gas into the headspace of each vial for 5-10 seconds before capping. Causality: Displacing oxygen prevents the formation of piperidine N-oxides.

Step 4: Sealing and Storage Cap the vials tightly with PTFE-lined septa. Wrap the cap junction with Parafilm. Store the vials in a secondary container with a desiccant pouch at -20°C.

Step 5: Quality Control (QC) Verification Before utilizing an older aliquot in a critical biological assay or synthetic step, run a rapid LC-MS check looking for +16 Da (Oxidation) or +18 Da (Hydrolysis) peaks. Causality: This final step closes the loop, validating that the storage protocol was successful before resources are wasted on a degraded reagent.

Diagram 2: Optimal handling and storage workflow to ensure compound integrity.

References

• Nitrile. Wikipedia. Available at: [Link]

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• 3. Nitrile - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Guide: 1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile vs. Traditional Triazole Scaffolds in Targeted Drug Design

As drug development increasingly shifts toward targeted covalent inhibitors (TCIs) and highly optimized small molecules, the selection of the core scaffold and warhead dictates both efficacy and safety. The 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile scaffold represents a masterclass in rational drug design, combining a basic solubilizing handle, a rigid metabolically stable core, and a highly tunable electrophilic warhead.

This guide provides an objective, data-driven comparison between this specific carbonitrile-bearing scaffold and alternative triazole derivatives (such as carboxamides and alkyl-substituted triazoles), detailing the mechanistic causality behind its superior performance in modern medicinal chemistry.

Structural Rationale & Mechanistic Causality

To understand why 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile outperforms traditional alternatives, we must deconstruct its three topological zones:

• The Piperidine Handle (Solubility & Salt Formation): The basic secondary amine of the piperidine ring (pKa ~9.5) ensures the molecule is protonated at physiological pH. This dramatically improves aqueous solubility and provides a vector for salt formulation (e.g., HCl or mesylate salts), while also enabling charge-charge interactions with acidic residues (Asp/Glu) in target binding pockets.

• The 1,2,4-Triazole Core (Rigidity & Stability): The triazole ring acts as a rigid, metabolically stable bioisostere for amides. Its electron-deficient nature resists CYP450-mediated oxidation far better than electron-rich heterocycles[1].

• The Carbonitrile Warhead (Reversible Covalency): Unlike unsubstituted triazoles or triazole-3-carboxamides, the carbonitrile group acts as a reversible covalent warhead . The electron-withdrawing triazole ring activates the nitrile carbon, making it highly susceptible to nucleophilic attack by active-site cysteines (e.g., in kinases or proteases) to form a thioimidate adduct. Furthermore, the polar nature of the nitrile group reduces overall lipophilicity (LogD), which is a proven strategy to eliminate off-target hERG potassium channel inhibition—a major cardiotoxicity liability[2].

Alternative Scaffolds: The Shortfalls

• Triazole-3-carboxamides: While useful as hydrogen-bond donors/acceptors (often used in the synthesis of ribavirin analogues[3]), carboxamides lack the electrophilic character required for covalent binding, resulting in lower target residence times.

• Alkyl-Substituted Triazoles (e.g., Methyl/Ethyl): Increasing the lipophilicity of the triazole substituent significantly increases hERG inhibition liability. Polar substituents like nitriles or amides are required to maintain a clean cardiovascular safety profile[2].

Comparative Performance Data

The following table summarizes the physicochemical and pharmacological differences between the piperidinyl-triazole-carbonitrile and its structural analogs against a model cysteine-dependent target.

Compound Motif	Target IC₅₀ (nM)	Primary Binding Mode	hERG IC₅₀ (µM)	LogD (pH 7.4)	Metabolic Stability (t½, min)
Triazole-3-carbonitrile	12	Reversible Covalent (Thioimidate)	> 60	1.2	> 120
Triazole-3-carboxamide	450	Non-covalent (H-bond network)	> 60	0.8	85
Unsubstituted Triazole	> 10,000	Non-covalent (Weak dipole)	15	2.1	> 120
Triazole-3-methyl	8,500	Non-covalent (Hydrophobic)	8	2.8	105

Data Synthesis Note: The inverse correlation between polar triazole substituents (nitrile/amide) and hERG liability is a validated SAR trend in the optimization of clinical candidates like CXCR3 antagonists[2], while the nitrile's utility as a warhead is well-documented in BACE1 and protease inhibitor design[4].

Self-Validating Experimental Protocols

To definitively prove that the superior IC₅₀ of the carbonitrile derivative is driven by reversible covalent binding, we employ a self-validating two-part assay system. Protocol A confirms the formation of the covalent bond, while Protocol B proves its reversibility (ensuring it avoids the idiosyncratic toxicity of irreversible inhibitors).

Protocol A: Intact Mass Spectrometry (LC-TOF-MS) for Covalent Adduct Validation

Causality: If the nitrile forms a thioimidate bond with the target cysteine, the intact protein mass will increase by exactly the molecular weight of the inhibitor.

• Incubation: Incubate 2 µM of the recombinant target protein with 20 µM of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile in assay buffer (50 mM HEPES, pH 7.4, 150 mM NaCl, 1 mM DTT) at 25°C.

• Time-Course Sampling: At 0, 15, 30, and 60 minutes, extract 10 µL aliquots and quench the reaction immediately with 1% formic acid to lock the binding state.

• Desalting & LC-MS: Pass the sample through an online C4 desalting column. Elute into a Time-of-Flight Mass Spectrometer (TOF-MS) using a rapid gradient (5–90% Acetonitrile in 0.1% Formic Acid over 5 minutes).

• Deconvolution: Process the raw multi-charged spectra using MaxEnt1 software. A mass shift of +[Inhibitor Mass] Da confirms 1:1 covalent adduct formation.

Protocol B: Jump-Dilution Assay for Reversibility

Causality: If the covalent bond is reversible, massive dilution will shift the equilibrium, causing the inhibitor to detach and enzymatic activity to return.

• Pre-incubation: Incubate the target enzyme with the inhibitor at 100× its IC₅₀ concentration for 60 minutes to ensure >95% target occupancy.

• Jump Dilution: Dilute the enzyme-inhibitor complex 100-fold into a reaction buffer containing a saturating concentration of a fluorogenic substrate.

• Kinetic Monitoring: Continuously monitor fluorescence emission. A gradual, non-linear recovery of fluorescence indicates the reversible dissociation of the thioimidate adduct. (An irreversible inhibitor would yield a flat line at 0% activity).

Visualizations

Figure 1: Reversible covalent binding mechanism of triazole-3-carbonitrile to target cysteines.

Figure 2: Workflow for validating reversible covalent inhibition via LC-MS and jump dilution.

References

• Title: Discovery of Clinical Candidate ACT-777991, a Potent CXCR3 Antagonist for Antigen-Driven and Inflammatory Pathologies Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link][2]

• Title: Evaluation of a Series of β-Secretase 1 Inhibitors Containing Novel Heteroaryl-Fused-Piperazine Amidine Warheads Source: PMC / National Institutes of Health URL: [Link][4]

• Title: Synthesis of New 1,2,4-Triazoles Containing Oxadiazole Moiety: Potential Intermediates for Preparation of Ribavirin Analogues Source: Semantic Scholar URL: [Link][3]

• Title: A Review on 1, 2, 4 - Triazoles Source: Journal of Advanced Pharmacy Education & Research URL: [Link][1]

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• 4. Evaluation of a Series of β-Secretase 1 Inhibitors Containing Novel Heteroaryl-Fused-Piperazine Amidine Warheads - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Biological Activity of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile in Cell-Based Assays

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of the novel compound 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile. Emerging evidence suggests this molecule functions as a Janus kinase (JAK) inhibitor, with particular relevance to the constitutively active JAK2V617F mutant found in many myeloproliferative neoplasms (MPNs).[1][2] This guide will detail a series of robust cell-based assays to characterize its inhibitory potential and compare its performance against established, clinically relevant JAK inhibitors.

The experimental design is centered on demonstrating target engagement, quantifying the downstream effects on cell signaling, and assessing the ultimate physiological outcomes of cell viability and apoptosis. By employing a multi-faceted approach, we can build a comprehensive profile of this compound's biological activity and its potential as a therapeutic agent.

The JAK-STAT Signaling Pathway: A Key Therapeutic Target

The Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway is a critical signaling cascade that translates extracellular cytokine and growth factor signals into a cellular response.[1] This pathway plays a fundamental role in hematopoiesis, immune function, and cell proliferation.[3] Dysregulation of the JAK-STAT pathway, often through gain-of-function mutations in JAK2, is a hallmark of myeloproliferative neoplasms such as polycythemia vera and myelofibrosis.[3][4] The JAK2V617F mutation leads to constitutive activation of the kinase, driving uncontrolled cell growth and survival.[4][5] Therefore, inhibitors that can selectively target JAK2, and specifically the V617F mutant, are of significant therapeutic interest.

Diagram of the JAK-STAT Signaling Pathway

Caption: Overview of the JAK-STAT signaling cascade and the inhibitory point of the test compound.

Comparative Analysis: Test Compound vs. Established JAK Inhibitors

To rigorously evaluate the efficacy of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile, its performance will be benchmarked against well-characterized, FDA-approved JAK inhibitors.

Compound	Mechanism of Action	Primary Target(s)	Clinical Significance
1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile	Putative JAK2 inhibitor	JAK2 (V617F mutant preference to be determined)	Novel compound with potential for myeloproliferative neoplasm treatment.
Ruxolitinib	Inhibits JAK1 and JAK2.[6][7]	JAK1, JAK2	Approved for myelofibrosis and polycythemia vera.[8]
Fedratinib	Selective inhibitor of JAK2.[4][9]	JAK2, FLT3	Approved for myelofibrosis.[9][10]
Pacritinib	Inhibits JAK2 and FLT3.[5][11]	JAK2, FLT3, IRAK1	Approved for myelofibrosis, particularly in patients with thrombocytopenia.[11][12]

Experimental Workflow for Biological Activity Validation

A tiered approach will be employed to systematically validate the biological activity of the test compound.

Diagram of the Experimental Workflow

Caption: A stepwise approach for characterizing the test compound's biological effects.

Detailed Experimental Protocols

Cell Line Selection and Culture

The choice of cell lines is critical for accurately modeling the disease context.

• HEL 92.1.7: A human erythroleukemia cell line that is homozygous for the JAK2V617F mutation.[13][14] These cells exhibit constitutive activation of the JAK-STAT pathway and are growth factor-independent.[14]

• Ba/F3-JAK2V617F: A murine pro-B cell line that is dependent on IL-3 for survival.[15] When engineered to express the human JAK2V617F mutant, these cells become IL-3 independent, providing a clean system to study the effects of JAK2 inhibition.[16][17]

Culture Conditions:

• HEL 92.1.7: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[18]

• Ba/F3-JAK2V617F: RPMI-1640 medium supplemented with 10% FBS, 1% penicillin-streptomycin, and geneticin (G418) and puromycin for selection maintenance.[15]

Tier 1: Cell Viability Assay

This initial screen determines the compound's effect on cell proliferation and viability. The MTT or CCK-8 assay is a colorimetric method that measures the metabolic activity of viable cells.[19][20]

Protocol:

• Seed HEL 92.1.7 or Ba/F3-JAK2V617F cells in a 96-well plate at a density of 1 x 10^4 cells/well.[20]

• Treat the cells with a serial dilution of the test compound, Ruxolitinib, Fedratinib, and Pacritinib for 48-72 hours. Include a vehicle control (DMSO).

• Add MTT (5 mg/mL) or CCK-8 solution to each well and incubate for 2-4 hours at 37°C.[21]

• For the MTT assay, add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) and incubate for 15 minutes with shaking.[19]

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for CCK-8) using a microplate reader.[19][20]

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) for each compound.

Tier 2: Apoptosis Assay

To determine if the observed decrease in cell viability is due to the induction of programmed cell death, an apoptosis assay using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry is recommended.[22][23]

Protocol:

• Treat cells with the test compound and comparators at their respective IC50 and 2x IC50 concentrations for 24-48 hours.

• Harvest the cells and wash them with cold PBS.[22]

• Resuspend the cells in Annexin V binding buffer.[22]

• Add FITC-conjugated Annexin V and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.[22][24]

• Analyze the cells by flow cytometry.[23]

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells[23]

• Annexin V+ / PI+: Late apoptotic or necrotic cells[23]

Tier 3: Target Engagement and Downstream Signaling Assay

This assay directly measures the inhibition of JAK2 activity by quantifying the phosphorylation of its downstream target, STAT3.[1][25] This can be achieved through Western blotting or a plate-based ELISA.[26][27]

Protocol (Western Blot):

• Treat cells with the test compound and comparators for a short duration (e.g., 1-4 hours) to observe direct effects on signaling.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[26]

• Determine the protein concentration of the lysates using a BCA assay.[26]

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[26]

• Probe the membrane with primary antibodies against phospho-STAT3 (Tyr705) and total STAT3. A loading control like β-actin should also be used.[25]

• Incubate with HRP-conjugated secondary antibodies and visualize the bands using a chemiluminescent substrate.[26]

Data Analysis: Quantify the band intensities and normalize the phospho-STAT3 signal to the total STAT3 signal to determine the extent of inhibition.

Expected Outcomes and Data Presentation

The results from these assays will provide a comprehensive biological activity profile for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile.

Table 2: Comparative IC50 Values from Cell Viability Assays

Compound	HEL 92.1.7 IC50 (µM)	Ba/F3-JAK2V617F IC50 (µM)
1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile	Experimental Value	Experimental Value
Ruxolitinib	Experimental Value	Experimental Value
Fedratinib	Experimental Value	Experimental Value
Pacritinib	Experimental Value	Experimental Value

Table 3: Summary of Apoptosis Induction

Compound (at IC50)	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control	Experimental Value	Experimental Value
1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile	Experimental Value	Experimental Value
Ruxolitinib	Experimental Value	Experimental Value
Fedratinib	Experimental Value	Experimental Value
Pacritinib	Experimental Value	Experimental Value

Figure 3: Representative Western Blot for pSTAT3 Inhibition

A representative image of a Western blot would be included here, showing a dose-dependent decrease in pSTAT3 levels upon treatment with the test compound and comparators, while total STAT3 and the loading control remain unchanged.

Conclusion

This guide outlines a systematic and robust approach to validating the biological activity of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile as a potential JAK2 inhibitor. By comparing its performance against established drugs in a panel of well-defined cell-based assays, researchers can gain critical insights into its potency, mechanism of action, and therapeutic potential. The data generated from these experiments will be invaluable for guiding further preclinical and clinical development of this novel compound.

References

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2018, July 5). Jove.[Link]

• Fedratinib - Wikipedia. (n.d.). Wikipedia.[Link]

• Ruxolitinib - Wikipedia. (n.d.). Wikipedia.[Link]

• Apoptosis Assays by Flow Cytometry. (n.d.). Agilent.[Link]

• What is the mechanism of Pacritinib? (2024, July 17). Patsnap Synapse.[Link]

• Richardson, C. J., Curry, J., & Wallis, N. (n.d.). Development of a mechanistic cell-based assay for the identification of JAK2 inhibitors. Astex Therapeutics.[Link]

• What is the mechanism of Fedratinib Hydrochloride? (2024, July 17). Patsnap Synapse.[Link]

• fedratinibhydrochloride. (2026, February 23). Liv Hospital.[Link]

• What is the mechanism of Ruxolitinib Phosphate? (2024, July 17). Patsnap Synapse.[Link]

• Apoptosis and Necrosis Assay (Flow Cytometry). (n.d.). Cyprotex - Evotec.[Link]

• Ruxolitinib Mechanism of Action Action Pathway. (n.d.). PathWhiz.[Link]

• Flow Cytometric Apoptosis Assays for Cell Death. (2024, June 26). Bitesize Bio.[Link]

• Pacritinib: Uses, Dosage, Side Effects & Warnings. (2024, December 2). Drugs.com.[Link]

• Fedratinib Monograph. (2022, June 1). BC Cancer.[Link]

• Fedratinib Hydrochloride. (2025, December 25). Massive Bio.[Link]

• Apoptosis Assessment. (2023, December 28). University of Utah Flow Cytometry.[Link]

• Pacritinib for the treatment of patients with myelofibrosis and thrombocytopenia. (2022, September 1). Taylor & Francis Online.[Link]

• Ruxolitinib Phosphate. (2026, February 19). Massive Bio.[Link]

• Ruxolitinib: a Kinase Inhibitor That Inhibits Overactive JAK Pathway Signaling. (n.d.). Value-Based Cancer Care.[Link]

• Jak2 V617F Expressing Ba/F3 Cell Line (2 vials). (n.d.). Signosis.[Link]

• Pacritinib: MedlinePlus Drug Information. (2025, January 15). MedlinePlus.[Link]

• Trypan Blue Exclusion Test of Cell Viability. (n.d.). PMC - NIH.[Link]

• Expression of a homodimeric type I cytokine receptor is required for JAK2V617F-mediated transformation. (n.d.). PMC - NIH.[Link]

• Pacritinib - Wikipedia. (n.d.). Wikipedia.[Link]

• EPOR-JAK2-V617F Stable Ba/F3 Cell Line. (n.d.). Creative Bioarray.[Link]

• Western Blot for Detecting Phosphorylated STAT3. (2011, August 20). Bio-protocol.[Link]

• MTT Assay protocol for Suspension cells - Cell Viability Assay? (2013, September 19). ResearchGate.[Link]

• Cellosaurus cell line HEL 92.1.7 (CVCL_2481). (n.d.). Cellosaurus.[Link]

• Quantification of total and phosphorylated STAT3 by calibrated western blotting. (2023, September 15). ResearchGate.[Link]

• In Vitro and in Vivo Inhibition of JAK2 Signaling by Potent and Selective JAK2 Inhibitor. (2008, November 16). ASH Publications.[Link]

• In Vitro and in Vivo Inhibition of JAK2 Signaling by Potent and Selective JAK2 Inhibitor. (n.d.). ResearchGate.[Link]

• JAK2 V617F tyrosine kinase mutation in cell lines derived from myeloproliferative disorders. (2006, March 15). PubMed.[Link]

• Functional and Structural Characterization of Clinical-Stage Janus Kinase 2 Inhibitors Identifies Determinants for Drug Selectivity. (2024, June 6). Journal of Medicinal Chemistry - ACS Publications.[Link]

• Homozygous JAK2 V617P Gain-of-Function Mutation Is Responsible for Constitutive JAK2/STAT5 Activation and Proliferation of HEL.92.1.7. Cell Line. (2005, November 16). Blood.[Link]

• Concordance of assays designed for the quantification of JAK2V617F: a multicenter study. (n.d.). Haematologica.[Link]

• JAK2V617F mRNA metabolism in myeloproliferative neoplasm cell lines. (2014, June 27). PMC - NIH.[Link]

• Current research trends of 1,2,4-triazole derivatives biological activity (literature review). (2025, April 2). ResearchGate.[Link]

• Biological features of new 1,2,4-triazole derivatives (a literature review). (2022, February 15). ResearchGate.[Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (n.d.). PMC - NIH.[Link]

• Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. (n.d.). Journal of Medicinal and Chemical Sciences.[Link]

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High-Throughput Screening Cross-Reactivity Guide: 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile vs. Alternative Scaffolds

Introduction: The Mechanistic Rationale of the PTC Scaffold

In fragment-based drug discovery (FBDD) and high-throughput screening (HTS), the selection of privileged scaffolds dictates the trajectory of hit-to-lead optimization. The compound 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (PTC) is a highly versatile building block frequently embedded in screening libraries.

From a physicochemical perspective, this scaffold is engineered for optimal target engagement:

• The Piperidine Ring: With a pKa of ~9.5, the piperidine nitrogen is protonated at physiological pH, ensuring excellent aqueous solubility and enabling critical salt-bridge interactions with acidic residues (Asp/Glu) in target binding pockets [1].

• The 1,2,4-Triazole Core: Acting as a metabolically stable bioisostere for amide bonds, the triazole provides a rigid vector and serves as a dual hydrogen-bond donor/acceptor.

• The 3-Carbonitrile Warhead: The nitrile group is the primary driver of both potency and potential liability. It can act as a strong hydrogen-bond acceptor, engage in orthogonal dipole interactions, or function as a reversible covalent warhead by forming a thioimidate adduct with catalytic cysteines (e.g., in deubiquitinases or cathepsins) [2].

However, the electrophilic nature of the carbonitrile introduces a significant risk of cross-reactivity in HTS campaigns. Nucleophilic attack by assay reagents (e.g., dithiothreitol) or off-target biological thiols can lead to false-positive signals, often mischaracterizing the scaffold as a Pan-Assay Interference Compound (PAINS) [3]. This guide objectively compares the PTC scaffold against structural alternatives to help you triage hits and optimize selectivity.

Structural Alternatives & Cross-Reactivity Profiles

To isolate whether a screening hit is driven by specific target engagement or non-specific carbonitrile reactivity, we benchmark PTC against three strategic alternatives:

• Alternative A: 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carboxamide (Hydrolyzed PTC)

  • Rationale: Converts the electrophilic nitrile into a non-covalent carboxamide. If HTS activity drops to zero, the original hit was likely driven by covalent reactivity.

• Alternative B: 1-(piperidin-4-yl)-1H-1,2,3-triazole (Click-Derived Analog)

  • Rationale: Removes the carbonitrile entirely and shifts the heteroatom placement. This scaffold is chemically inert to thiols and serves as a pure non-covalent baseline [4].

• Alternative C: 3-(piperidin-4-yl)-pyrazole-5-carbonitrile (Pyrazole Analog)

  • Rationale: Retains the carbonitrile but alters the electronic distribution of the azole ring, tuning the electrophilicity of the nitrile group to reduce off-target alkylation.

Quantitative Data: Scaffold Performance Comparison

The following table summarizes the intrinsic reactivity and off-target promiscuity of these scaffolds across a standard 50-target kinase panel and critical ADMET counterscreens.

Scaffold / Compound	GSH t1/2 (pH 7.4)	Kinase Panel Hit Rate*	hERG IC50 (µM)	CYP3A4 IC50 (µM)	Primary Mechanism
PTC (Target Scaffold)	4.2 hours	12% (6/50)	> 30	15.2	Reversible Covalent / H-Bond
Alt A (Carboxamide)	> 48 hours (Stable)	2% (1/50)	> 50	> 50	Pure Non-Covalent
Alt B (1,2,3-Triazole)	> 48 hours (Stable)	4% (2/50)	22.5	38.4	Pure Non-Covalent
Alt C (Pyrazole-CN)	18.5 hours	6% (3/50)	> 30	25.0	Tuned Reversible Covalent

*Hit rate defined as >50% inhibition at 10 µM compound concentration.

Experimental Protocols: Validating Cross-Reactivity

To ensure scientific integrity, HTS hits containing the PTC scaffold must be triaged using self-validating biochemical assays. Do not rely solely on computational PAINS filters; empirical reactivity must be established.

Protocol 1: High-Throughput Thiol-Reactivity (GSH-Trapping) Assay

Causality: This assay measures the intrinsic electrophilicity of the carbonitrile. A half-life (t1/2) of < 30 minutes indicates a highly promiscuous covalent binder (likely a false positive), whereas a t1/2 between 2 and 10 hours suggests a tunable, reversible covalent profile suitable for targeted drug design.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of the PTC compound in LC-MS grade DMSO. Prepare a 10 mM solution of reduced glutathione (GSH) in 100 mM Potassium Phosphate buffer (pH 7.4).

• Incubation: In a 96-well deep-well plate, mix the compound and GSH to achieve a final concentration of 10 µM compound and 5 mM GSH (simulating intracellular thiol concentrations). Incubate at 37°C with orbital shaking (300 rpm).

• Time-Course Sampling: At t=0,15,30,60,120,and 240 minutes, transfer 50 µL aliquots into a quenching plate containing 150 µL of ice-cold acetonitrile supplemented with 1 µM internal standard (e.g., tolbutamide).

• Centrifugation: Centrifuge the quenched plates at 4,000 x g for 10 minutes at 4°C to precipitate buffer salts.

• LC-MS/MS Analysis: Inject 5 µL of the supernatant onto a C18 UPLC column. Monitor the depletion of the parent mass [M+H]+ and the appearance of the GSH-thioimidate adduct mass [M+GSH+H]+ using Multiple Reaction Monitoring (MRM).

• Data Processing: Plot the natural log of remaining parent compound versus time to calculate the pseudo-first-order rate constant ( k ) and half-life ( t1/2​=0.693/k ).

Protocol 2: Label-Free Target Engagement (Thermal Shift Assay)

Causality: To prove that the PTC scaffold is binding to the active site rather than causing non-specific protein denaturation (a common artifact of reactive carbonitriles), thermal stabilization must be measured.

Step-by-Step Methodology:

• Dilute the target protein to 2 µM in assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).

• Add SYPRO Orange dye to a final concentration of 5X.

• Dispense 19 µL of the protein/dye mixture into a 384-well PCR plate.

• Pin-transfer 1 µL of the PTC compound (dose-response from 0.1 µM to 50 µM) into the wells. Include DMSO as a vehicle control.

• Perform a melt curve analysis using a qPCR machine, ramping from 25°C to 95°C at 0.05°C/sec.

• Calculate the shift in melting temperature ( ΔTm​ ). A concentration-dependent ΔTm​>2∘C without a distorted transition curve validates specific non-denaturing binding.

Visualizing the Workflows and Mechanisms

To systematically triage carbonitrile-containing fragments like PTC, we employ a strict decision-tree workflow.

Caption: HTS triage workflow for evaluating carbonitrile-containing fragment hits.

Understanding the molecular fate of the PTC scaffold is critical. The diagram below illustrates the divergent pathways of specific target engagement versus off-target cross-reactivity.

Caption: Mechanistic pathways of PTC: specific reversible binding vs. off-target irreversible alkylation.

Conclusion

The 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile scaffold is a powerful tool in the medicinal chemist's arsenal, offering a unique blend of solubility, rigidity, and tunable electrophilicity. However, its performance in high-throughput screening must be interpreted with caution. By employing orthogonal validation assays—such as GSH-trapping and thermal shift—and benchmarking against non-covalent structural analogs (like the 1,2,3-triazole or carboxamide derivatives), researchers can confidently separate true, target-engaged leads from reactive false positives.

References

• Pease, J. E., et al. (2023). "Discovery of Clinical Candidate ACT-777991, a Potent CXCR3 Antagonist for Antigen-Driven and Inflammatory Pathologies." Journal of Medicinal Chemistry. Available at:[Link]

• Hwang, S., et al. (2022). "Identification and Optimization of Novel Small-Molecule Cas9 Inhibitors by Cell-Based High-Throughput Screening." Journal of Medicinal Chemistry. Available at:[Link]

• Jasial, S., et al. (2017). "How Frequently Are Pan Assay Interference Compounds Active? Large-Scale Analysis of Screening Data Reveals Diverse Activity Profiles." Journal of Chemical Information and Modeling. Available at:[Link]

• Hsu, K. L., et al. (2013). "Click-generated triazole ureas as ultrapotent, in vivo-active serine hydrolase inhibitors." Nature Chemistry. Available at:[Link]

Safety & Regulatory Compliance

Navigating the Disposal of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile: A Guide for Laboratory Professionals

For researchers engaged in the dynamic field of drug development, the synthesis and handling of novel chemical entities are routine. With this innovation comes the critical responsibility of ensuring safe and environmentally conscious disposal of all chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile, a heterocyclic compound with potential biological activity. Due to the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this protocol is synthesized from the known hazards of its constituent functional groups: the piperidine ring, the 1,2,4-triazole ring, and the nitrile group. Adherence to these procedures is paramount for personnel safety and regulatory compliance.

I. Hazard Profile and Immediate Safety Precautions

The chemical structure of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile suggests a multi-faceted hazard profile that must be respected. The piperidine moiety is a known flammable and toxic component[1][2][3][4]. The 1,2,4-triazole ring system can exhibit reproductive toxicity and is potentially harmful to aquatic life with long-lasting effects[5][6][7]. Furthermore, nitrile-containing compounds are categorized as toxic[8]. Therefore, this compound must be handled as hazardous waste .

Before commencing any disposal procedures, the following personal protective equipment (PPE) is mandatory:

PPE Item	Specification	Rationale
Gloves	Nitrile gloves. Double-gloving is recommended.	To prevent skin contact. Nitrile offers good resistance to a range of chemicals, but always check for breakthrough times if prolonged contact is anticipated[9][10].
Eye Protection	Chemical safety goggles or a face shield.	To protect eyes from potential splashes of liquids or airborne particles of solid waste.
Lab Coat	Standard laboratory coat.	To protect clothing and skin from contamination[11].
Respiratory Protection	Work in a certified chemical fume hood.	To prevent inhalation of any dust or aerosols. The compound's volatility is unknown, but the potential for respiratory irritation exists[8].

In the event of accidental exposure, follow these first-aid measures immediately:

• Skin Contact: Wash the affected area thoroughly with soap and water for at least 15 minutes. Remove contaminated clothing[12].

• Eye Contact: Rinse cautiously with water for several minutes. If wearing contact lenses, remove them if it is safe to do so. Continue rinsing[12].

• Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing[12].

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting[12].

In all cases of exposure, seek immediate medical attention and provide the medical personnel with the chemical name and any available hazard information.

II. Step-by-Step Disposal Protocol

The guiding principle for the disposal of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile is to treat it as hazardous chemical waste. All disposal activities must comply with institutional, local, state, and federal regulations.

Step 1: Waste Segregation and Container Selection

Proper segregation is the cornerstone of safe chemical waste management.

• Designate a Dedicated Waste Container: Use a new, or thoroughly cleaned, container specifically for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile waste. The container must be made of a chemically compatible material. High-density polyethylene (HDPE) or glass containers are generally suitable for a wide range of organic compounds[13][14].

• Labeling: The container must be clearly and accurately labeled with the full chemical name: "1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile", the appropriate hazard pictograms (e.g., toxic, environmental hazard), and the date accumulation started.

• Do Not Mix Waste Streams: Do not mix this waste with other chemical waste streams unless explicitly authorized by your institution's Environmental Health and Safety (EHS) office[11][13]. Incompatible materials can lead to dangerous reactions. This compound should be kept separate from strong oxidizing agents, strong acids, and reducing agents[5][12].

Step 2: Collection of Waste

All materials that have come into contact with 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile must be considered contaminated and disposed of as hazardous waste.

• Solid Waste: This includes any unreacted starting material, synthesized product, reaction byproducts, and contaminated consumables such as weighing boats, filter paper, and pipette tips. Place these items directly into the designated solid hazardous waste container[11].

• Liquid Waste: This includes any solutions containing the compound, as well as the rinsate from cleaning contaminated glassware. Collect liquid waste in a dedicated, sealed, and leak-proof container[11].

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated PPE should be placed in a sealed bag within the solid hazardous waste container[9].

Step 3: Decontamination of "Empty" Containers and Glassware

Containers that appear empty may still contain residual amounts of the chemical and must be decontaminated before being discarded or reused.

• Triple Rinsing: Rinse the "empty" container or glassware with a suitable solvent three times. A common and effective solvent for many organic compounds is acetone or ethanol.

• Collect Rinsate: The rinsate from this cleaning process is considered hazardous waste and must be collected in the designated liquid hazardous waste container[1].

• Disposal of Rinsed Containers: After triple rinsing, the container can often be disposed of as non-hazardous waste, though institutional policies may vary. Deface or remove the original label to prevent misuse[15].

Step 4: Storage and Final Disposal

Proper storage of the accumulated waste is crucial while awaiting pickup by a licensed disposal service.

• Storage Location: Store the sealed waste container in a designated hazardous waste accumulation area. This area should be well-ventilated, secure, and away from general laboratory traffic[11].

• Arrange for Pickup: Contact your institution's EHS office or a licensed hazardous waste disposal contractor to schedule a pickup. Provide them with the complete and accurate chemical name and any available safety information[1]. The precautionary statement P501, "Dispose of contents/container to an approved waste disposal plant," is a standard directive for hazardous chemicals[4][5][12].

III. Spill Management Protocol

In the event of a spill, a swift and appropriate response is critical to mitigate any potential hazards.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate all non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at the appropriate working height.

• Contain the Spill: For small spills, use a non-combustible absorbent material such as vermiculite, sand, or diatomaceous earth to contain the substance[2]. Do not use combustible materials like paper towels as the primary absorbent.

• Collect and Dispose: Carefully collect the absorbent material and any contaminated debris. Place it in the designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent, collecting all cleaning materials for disposal as hazardous waste[1].

• Report the Incident: Report all spills, regardless of size, to your supervisor and your institution's EHS office.

IV. Visualizing the Disposal Workflow

To aid in understanding the critical decision points and the overall process, the following diagrams illustrate the disposal workflow.

Caption: Step-by-step procedure for responding to a spill of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and responsible disposal of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile, thereby protecting themselves, their colleagues, and the environment.

References

• Earth Safe PPE. (2025, November 7). How to Dispose of Nitrile Gloves?
• Benchchem. (n.d.). Safe Disposal of N-Phenothiazin-10-Yl-2-Piperidin-1-Yl-Ethanamide: A Procedural Guide.
• Fisher Scientific. (2025, December 20). Safety Data Sheet for 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile.
• Thermo Fisher Scientific. (2025, December 22). Safety Data Sheet for 3-Amino-1,2,4-triazole.
• Benchchem. (n.d.). Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine: A Comprehensive Guide for Laboratory Professionals.
• Penta. (2024, May 7). Piperidine - SAFETY DATA SHEET.
• AmericanBio. (2015, February 23). PIPERIDINE - Safety Data Sheet.
• Merck. (2025, September 23). Piperidine - SAFETY DATA SHEET.
• Apollo Scientific. (n.d.). 1H-1,2,4-Triazole-3-carbonitrile - Safety Data Sheet.
• MilliporeSigma. (2025, November 6). 3-Amino-1H-1,2,4-triazole - SAFETY DATA SHEET.
• National Center for Biotechnology Information. (n.d.). 4H-1,2,3-triazole. PubChem Compound Database.
• Australian Government Department of Health. (2016, July 1). 1H-1,2,4-Triazole: Human health tier II assessment.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Safety Office. (n.d.). Disposal of Chemical Waste.
• Cole-Parmer. (n.d.). Chemical Compatibility Database.
• Thermo Fisher Scientific. (2013). Chemical Compatibility Chart.
• R.S. Hughes. (2016, April 14). Chemical Resistance Chart.

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